BDP-13176

Core Science & Biosynthesis

BDP-13176: A Technical Guide to its Mechanism of Action as a Fascin-1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

BDP-13176 is a potent, small-molecule inhibitor of Fascin-1, an actin-bundling protein critically involved in the formation of cellular protrusions essential for cell migration and invasion. Overexpressed in numerous cancers, Fascin-1 is a key driver of metastasis, correlating with poor clinical outcomes. BDP-13176 functions through an induced-fit mechanism, binding to a specific cleft in Fascin-1 and triggering a conformational change that disrupts its ability to crosslink actin filaments. This inhibitory action blocks the formation of filopodia and invadopodia, thereby impeding cancer cell motility and metastatic potential. This document provides a comprehensive overview of the mechanism of action, quantitative data, and detailed experimental protocols relevant to the characterization of BDP-13176.

Core Mechanism of Action

BDP-13176 targets Fascin-1, a 55 kDa globular protein composed of four tandem β-trefoil domains.[1][2] In its active state, Fascin-1 possesses at least two principal actin-binding sites (ABS1 and ABS2) which allow it to cross-link filamentous actin (F-actin) into tightly packed parallel bundles.[2][3] These bundles form the structural core of filopodia, invadopodia, and other membrane protrusions that are essential for cell migration and invasion.[1][3][4]

The mechanism of inhibition by BDP-13176 is highly specific and involves a significant conformational change in the Fascin-1 protein.[3]

Molecular Interaction:

• BDP-13176 binds to a hydrophobic cleft located between β-trefoil domains 1 and 2 of Fascin-1.[3]

• This binding directly blocks one of the key actin-binding sites, ABS2.[2][3]

• Crucially, the binding of BDP-13176 induces an approximate 35° rotation of β-trefoil domain 1 relative to the other domains.[3]

• This significant structural rearrangement distorts the conformation of the second major actin-binding site, ABS1.[2][3]

By simultaneously blocking one actin-binding site and distorting the other, BDP-13176 effectively prevents Fascin-1 from cross-linking F-actin, leading to the disassembly of actin bundles and the inhibition of filopodia formation.[3][4] This ultimately translates to a potent anti-migratory and anti-invasive cellular phenotype.

Signaling Pathway Diagram

Caption: Mechanism of BDP-13176 action on the Fascin-1-mediated actin bundling pathway.

Quantitative Data Summary

The following tables summarize the reported in vitro characterization data for BDP-13176. To date, no in vivo efficacy data for BDP-13176 has been identified in the public domain literature.

Table 1: Biological Activity and Binding Affinity

Parameter	Value	Method	Reference
IC₅₀ (Actin Bundling)	240 nM (0.24 µM)	Actin Cosedimentation Assay	[1][4]
Kd (Binding Affinity)	90 nM	Not Specified
Kd (Binding Affinity)	85 nM	Surface Plasmon Resonance (SPR)	[4]
Kd (Binding Affinity)	50 nM	Isothermal Titration Calorimetry (ITC)	[4]
Ligand Efficiency	0.29	Calculated	[1]

Table 2: Physicochemical and Pharmacokinetic Properties

Parameter	Value	Reference
Molecular Weight (Da)	497	[1]
logD₇.₄	1.8	[1]
Turbidimetric Solubility (µM)	65	[1]
Caco-2 Permeability (A-B) (10⁻⁶ cm/s)	0.15	[1]
Efflux Ratio	37.8	[1]
Microsomal CLint (Mouse) (µL/min/mg)	11.8	[1]
Microsomal CLint (Human) (µL/min/mg)	6.4	[1]
hERG IC₅₀ (µM)	>25	[1]

Table 3: Cytochrome P450 Inhibition

Isoform	IC₅₀ (µM)	Reference
CYP3A4	7	[1]
CYP2D6	1.6	[1]
CYP2C19	22	[1]
CYP2C9	5.9	[1]

Experimental Protocols

Disclaimer: The specific, detailed experimental protocols from the primary literature characterizing BDP-13176 were not publicly available. The following protocols are representative, standardized methods used for the evaluation of Fascin-1 inhibitors.

In Vitro Actin Bundling Cosedimentation Assay

This assay quantitatively measures the ability of a compound to inhibit Fascin-1-mediated bundling of F-actin. Bundled actin filaments are heavier and will pellet at lower centrifugation speeds than individual filaments.

Methodology:

• Actin Polymerization: Prepare a solution of G-actin (e.g., 10 µM) in G-buffer (e.g., 5 mM Tris-HCl pH 8.0, 0.2 mM CaCl₂, 0.2 mM ATP). Induce polymerization by adding 1/10th volume of 10x polymerization buffer (e.g., 500 mM KCl, 20 mM MgCl₂, 10 mM ATP) and incubate at room temperature for 1 hour to form F-actin.

• Reaction Assembly: In microcentrifuge tubes, combine F-actin (final concentration e.g., 5 µM) and purified human Fascin-1 (final concentration e.g., 1 µM).

• Inhibitor Addition: Add BDP-13176 at a range of final concentrations (e.g., 0 to 10 µM) from a DMSO stock. Include a DMSO-only control. Ensure the final DMSO concentration is constant across all samples (e.g., <1%).

• Incubation: Incubate the reaction mixtures at room temperature for 30-60 minutes to allow bundling to occur.

• Low-Speed Centrifugation: Centrifuge the samples at a low speed (e.g., 10,000 x g) for 30 minutes at room temperature. This is sufficient to pellet actin bundles but not individual F-actin filaments.

• Sample Analysis: Carefully separate the supernatant (S) and the pellet (P). Resuspend the pellet in a volume of SDS-PAGE sample buffer equal to the supernatant volume.

• Quantification: Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE. Stain the gel with Coomassie Blue and quantify the band intensities for actin and Fascin-1 in each fraction using densitometry software. The IC₅₀ is calculated as the concentration of BDP-13176 that results in 50% of the F-actin remaining in the supernatant.

Experimental Workflow: Actin Cosedimentation Assay

Caption: Workflow for the in vitro actin cosedimentation assay.

In Vitro Cell Migration (Transwell) Assay

This assay measures the ability of a compound to inhibit cancer cell migration towards a chemoattractant through a porous membrane.

Methodology:

• Cell Culture: Culture an invasive cancer cell line (e.g., MDA-MB-231) to ~80% confluency.

• Cell Starvation: Serum-starve the cells for 12-24 hours prior to the assay to reduce basal migration.

• Assay Setup: Place Transwell inserts (e.g., 8 µm pore size) into the wells of a 24-well plate. Add media containing a chemoattractant (e.g., 10% fetal bovine serum) to the lower chamber.

• Cell Plating: Harvest the starved cells and resuspend them in serum-free media containing various concentrations of BDP-13176 or a vehicle control (DMSO). Add the cell suspension (e.g., 0.5 x 10⁶ cells/mL) to the upper chamber of the Transwell inserts.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for a period determined by the cell line's migratory capacity (e.g., 6-24 hours).

• Removal of Non-migrated Cells: After incubation, carefully remove the media from the upper chamber. Use a cotton swab to gently wipe away the non-migrated cells from the top surface of the membrane.

• Fixation and Staining: Fix the migrated cells on the bottom surface of the membrane with methanol, then stain with a solution such as 0.2% crystal violet.

• Quantification: After washing and drying, count the stained, migrated cells in several representative fields of view under a microscope. Alternatively, the dye can be extracted with a solvent (e.g., 10% acetic acid) and the absorbance measured on a plate reader to quantify migration.

Experimental Workflow: Transwell Migration Assay

Caption: Workflow for a typical Transwell cell migration assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioorganic & medicinal chemistry letters [vivo.weill.cornell.edu]
• 3. Use of In Vivo Animal Models to Assess Drug–Drug Interactions | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

The Fascin-1 Inhibitor BDP-13176: A Technical Guide to its Function and Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

BDP-13176 is a potent, small-molecule inhibitor of fascin (B1174746) 1, an actin-bundling protein critically involved in the formation of cellular protrusions that drive cell migration and invasion.[1][2] Overexpressed in numerous metastatic cancers, fascin 1 represents a compelling target for anti-metastatic therapies.[3][4] This technical guide provides an in-depth overview of the function of BDP-13176, its mechanism of action, quantitative data regarding its activity, and detailed protocols for key experimental assays used in its characterization.

Introduction to BDP-13176

BDP-13176 is a rationally designed inhibitor of fascin 1 that demonstrates high-affinity binding and functional inhibition of its actin-bundling activity.[5] By disrupting the formation of filopodia and lamellipodia, BDP-13176 has the potential to reduce cancer cell motility and metastasis.[2][3] Its development provides a valuable chemical tool for probing the biological roles of fascin 1 and serves as a promising starting point for the development of novel anti-metastatic agents.[4][6]

Mechanism of Action

BDP-13176 exerts its inhibitory effect by binding to a cleft between the β-trefoil domains 1 and 2 of fascin 1.[2][3] This binding event blocks one of the actin-binding sites (ABS2) and induces a conformational change that also disrupts a second actin-binding site (ABS1).[2] Consequently, fascin 1 is unable to effectively cross-link filamentous actin (F-actin) into the tightly packed parallel bundles that form the structural core of migratory protrusions.[2][4]

Signaling Pathway of Fascin-1 in Cancer Metastasis

Fascin 1 is a downstream effector in various signaling pathways that promote cancer metastasis. Its expression and activity are often upregulated in response to oncogenic signals, leading to enhanced cell migration and invasion. The Wnt/β-catenin signaling pathway, for instance, has been shown to be influenced by fascin 1 levels, where fascin 1 can promote the expression of key pathway components like β-catenin and c-Myc, further driving cancer progression.[5][7]

Caption: Fascin 1 Signaling in Metastasis and Inhibition by BDP-13176.

Quantitative Data

The following tables summarize the key quantitative data for BDP-13176.

Parameter	Value	Method	Reference
Binding Affinity
Kd (SPR)	90 nM	Surface Plasmon Resonance	[2]
Kd (ITC)	45 ± 7 nM	Isothermal Titration Calorimetry	[5]
Functional Activity
IC50 (Actin Bundling)	240 nM	Co-sedimentation Assay	[2]
Inhibition of Bundling	0-1 µM	Co-sedimentation Assay	[2]

Experimental Protocols

Detailed methodologies for key experiments cited in the characterization of BDP-13176 are provided below.

Actin Bundling Assay (Co-sedimentation)

This assay quantitatively measures the ability of fascin 1 to bundle F-actin, which can be pelleted by low-speed centrifugation. Inhibition of bundling results in a decrease of actin and fascin 1 in the pellet.

Caption: Experimental Workflow for the Actin Bundling Co-sedimentation Assay.

Materials:

• Lyophilized G-actin

• G-actin buffer (e.g., 2 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP)

• 10x Polymerization buffer (e.g., 500 mM KCl, 20 mM MgCl2, 10 mM ATP)

• Recombinant human fascin 1

• BDP-13176 stock solution (in DMSO)

• Assay buffer (e.g., 1x Polymerization buffer)

• SDS-PAGE gels and reagents

• Microcentrifuge

Procedure:

• Prepare F-actin: Reconstitute G-actin in G-actin buffer on ice. Induce polymerization by adding 1/10th volume of 10x Polymerization buffer and incubate at room temperature for at least 1 hour.

• Prepare inhibitor dilutions: Prepare serial dilutions of BDP-13176 in assay buffer. Include a vehicle control (DMSO).

• Assay setup: In microcentrifuge tubes, combine F-actin, fascin 1, and the BDP-13176 dilutions (or vehicle). The final concentrations should be optimized, for example, 5 µM F-actin and 1 µM fascin 1.

• Incubation: Incubate the reaction mixtures at room temperature for 30-60 minutes to allow for actin bundling.

• Centrifugation: Centrifuge the tubes at a low speed (e.g., 10,000 x g) for 30 minutes at room temperature to pellet the bundled actin.

• Sample collection: Carefully separate the supernatant from the pellet. Resuspend the pellet in an equal volume of assay buffer as the supernatant.

• Analysis: Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE. Stain the gel with a protein stain (e.g., Coomassie Blue) and quantify the amount of actin and fascin 1 in each fraction using densitometry.

• Data interpretation: In the absence of an inhibitor, most of the actin and fascin 1 will be in the pellet. With increasing concentrations of BDP-13176, a shift of actin and fascin 1 from the pellet to the supernatant will be observed.[4] The IC50 value can be calculated by plotting the percentage of pelleted actin against the inhibitor concentration.

Cell Migration Assay (Boyden Chamber/Transwell)

This assay measures the ability of cells to migrate through a porous membrane towards a chemoattractant.

Materials:

• Transwell inserts (typically 8 µm pore size) for 24-well plates

• Cancer cell line of interest

• Cell culture medium

• Serum-free medium

• Chemoattractant (e.g., fetal bovine serum, specific growth factors)

• BDP-13176 stock solution

• Crystal violet stain

• Cotton swabs

Procedure:

• Cell preparation: Culture cells to sub-confluency. Harvest the cells and resuspend them in serum-free medium at a desired concentration (e.g., 1 x 10^5 cells/mL).

• Assay setup:

  • Add medium containing a chemoattractant to the lower chamber of the 24-well plate.

  • In the upper chamber (the transwell insert), add the cell suspension.

  • Add various concentrations of BDP-13176 or vehicle control to the upper chamber.

• Incubation: Incubate the plate at 37°C in a CO2 incubator for a period that allows for cell migration (e.g., 12-24 hours).

• Removal of non-migrated cells: Carefully remove the medium from the upper chamber. Use a cotton swab to gently wipe the inside of the insert to remove non-migrated cells.

• Staining: Fix the migrated cells on the bottom of the membrane with a fixative (e.g., methanol) and then stain with crystal violet.

• Quantification: After washing and drying, the migrated cells can be visualized and counted under a microscope. Alternatively, the dye can be eluted and the absorbance measured to quantify the number of migrated cells.

• Data analysis: Compare the number of migrated cells in the BDP-13176-treated wells to the vehicle control to determine the inhibitory effect.

Surface Plasmon Resonance (SPR) Assay for Binding Kinetics

SPR is used to measure the binding affinity and kinetics of BDP-13176 to fascin 1 in real-time.

Materials:

• SPR instrument and sensor chips (e.g., CM5 chip)

• Recombinant human fascin 1

• BDP-13176 stock solution

• Immobilization buffers (e.g., sodium acetate (B1210297) pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Amine coupling kit (EDC, NHS)

• Ethanolamine

Procedure:

• Ligand immobilization: Immobilize fascin 1 onto the surface of a sensor chip using standard amine coupling chemistry. A reference flow cell should be prepared by activating and deactivating the surface without protein immobilization.

• Analyte preparation: Prepare a series of dilutions of BDP-13176 in running buffer.

• Binding analysis: Inject the BDP-13176 dilutions over the fascin 1 and reference surfaces at a constant flow rate.

• Data collection: Monitor the change in the SPR signal (response units, RU) over time, which corresponds to the binding and dissociation of BDP-13176.

• Regeneration: After each injection, regenerate the sensor surface to remove bound BDP-13176, if necessary, using a mild regeneration solution.

• Data analysis: Subtract the reference flow cell data from the active flow cell data to obtain specific binding sensorgrams. Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).[5]

Conclusion

BDP-13176 is a valuable research tool for studying the role of fascin 1 in cell biology and a promising lead compound for the development of anti-metastatic therapies. The data and protocols presented in this guide provide a comprehensive resource for researchers working with this potent fascin 1 inhibitor. Further investigation into the in vivo efficacy and safety of BDP-13176 and its analogs is warranted to translate these promising preclinical findings into clinical applications.

References

• 1. Potential Inhibitors of Fascin From A Database of Marine Natural Products: A Virtual Screening and Molecular Dynamics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro Fluorescence Imaging–based Actin Bundling Assay - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: A Potent Fascin 1 Inhibitor for Anti-Metastatic Research

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Fascin (B1174746) 1, an actin-bundling protein, is a critical driver of cancer cell migration and invasion, making it a compelling target for anti-metastatic therapies. Overexpressed in numerous aggressive cancers, fascin 1 plays a pivotal role in forming filopodia and invadopodia, cellular protrusions essential for metastatic dissemination. BDP-13176 has emerged as a potent small-molecule inhibitor of fascin 1, demonstrating significant promise in preclinical studies. This technical guide provides a comprehensive overview of BDP-13176, including its mechanism of action, quantitative data, detailed experimental protocols for its evaluation, and its impact on key oncogenic signaling pathways. This document is intended to serve as a valuable resource for researchers in oncology and drug development, facilitating further investigation into fascin 1 inhibition as a therapeutic strategy.

Introduction to Fascin 1 and its Role in Cancer Metastasis

Fascin 1 is an actin-binding protein that cross-links filamentous actin (F-actin) into tightly packed parallel bundles.[1][2] This bundling activity is essential for the formation of dynamic cellular structures such as filopodia, invadopodia, and microspikes, which are crucial for cell motility and invasion.[1] While fascin 1 expression is low or absent in normal epithelial tissues, it is significantly upregulated in a variety of invasive tumors.[1][2] This overexpression correlates with increased cancer cell migration, invasion, and ultimately, metastasis, positioning fascin 1 as a key player in tumor progression and a viable target for anti-cancer therapeutics.[1][2]

BDP-13176: A Potent and Specific Fascin 1 Inhibitor

BDP-13176 is a small molecule that has been identified as a potent inhibitor of fascin 1.[2][3] It has demonstrated the potential to serve as an anti-metastatic agent by disrupting the actin-bundling function of fascin 1.[2][3]

Mechanism of Action

BDP-13176 exerts its inhibitory effect by directly binding to fascin 1, thereby preventing it from cross-linking F-actin filaments. This disruption of actin bundling leads to the disassembly of filopodia and other invasive cellular protrusions, ultimately impairing the ability of cancer cells to migrate and invade surrounding tissues. The inhibition of fascin 1's bundling activity is dose-dependent, with increasing concentrations of BDP-13176 leading to a shift of fascin 1 and F-actin from the pelleted (bundled) fraction to the supernatant in co-sedimentation assays.[2][3]

Quantitative Data for BDP-13176

The following table summarizes the key quantitative parameters that define the potency and binding affinity of BDP-13176 for fascin 1.

Parameter	Value	Method	Reference
IC50	240 ± 0.01 nM	Actin-Bundling Assay	[3]
Kd (SPR)	85 ± 0.02 nM	Surface Plasmon Resonance	[3]
Kd (ITC)	50 nM	Isothermal Titration Calorimetry	[3]

Key Signaling Pathways Modulated by Fascin 1

Fascin 1 is a downstream effector of several critical oncogenic signaling pathways and also influences their activity, creating a complex network that promotes cancer progression. Understanding these pathways is crucial for elucidating the broader anti-cancer effects of BDP-13176. Fascin 1 is involved in the regulation of key oncogenic pathways, including Epithelial-to-Mesenchymal Transition (EMT), PI3K/AKT, Wnt/β-catenin, and MAPK.[4][5]

Fascin 1 Signaling Network

The following diagram illustrates the central role of fascin 1 in various signaling cascades implicated in cancer metastasis. BDP-13176, by inhibiting fascin 1, is positioned to disrupt these pro-metastatic signals.

Fascin 1 Signaling and BDP-13176 Inhibition.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize fascin 1 inhibitors like BDP-13176.

In Vitro F-Actin Bundling Assay (Co-sedimentation)

This assay quantitatively assesses the ability of an inhibitor to disrupt fascin 1-mediated F-actin bundling.

Materials:

• Purified recombinant human fascin 1 protein

• G-actin (rabbit skeletal muscle)

• Polymerization buffer (e.g., 5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP, 50 mM KCl, 1 mM MgCl2)

• Inhibitor stock solution (BDP-13176 in DMSO)

• Ultracentrifuge

Protocol:

• Actin Polymerization: Prepare a solution of G-actin in polymerization buffer and incubate at room temperature for 1 hour to induce polymerization into F-actin.

• Inhibitor Incubation: In a separate tube, incubate purified fascin 1 protein with varying concentrations of BDP-13176 (or vehicle control) for 30 minutes at room temperature.

• Bundling Reaction: Add the pre-polymerized F-actin to the fascin 1/inhibitor mixture and incubate for an additional 30 minutes at room temperature to allow for bundling.

• Co-sedimentation: Centrifuge the reaction mixtures at a low speed (e.g., 10,000 x g) for 30 minutes to pellet the bundled F-actin.

• Analysis: Carefully separate the supernatant and pellet fractions. Analyze the protein content of each fraction by SDS-PAGE and Coomassie blue staining or Western blotting for fascin 1 and actin.

• Quantification: Densitometry is used to quantify the amount of fascin 1 and actin in the supernatant and pellet fractions. A successful inhibitor will cause a dose-dependent shift of fascin 1 and actin from the pellet to the supernatant.

Experimental Workflow for Evaluating Fascin 1 Inhibitors

The following diagram outlines a typical workflow for the preclinical evaluation of a novel fascin 1 inhibitor.

Preclinical Evaluation of Fascin 1 Inhibitors.

In Vivo Tumor Metastasis Model

While specific in vivo protocols for BDP-13176 are not extensively detailed in the public domain, a general methodology for evaluating fascin 1 inhibitors in animal models is described below.

Animal Model:

• Immunocompromised mice (e.g., NOD/SCID or BALB/c nude) are commonly used.

Cell Lines:

• Highly metastatic cancer cell lines with high endogenous fascin 1 expression (e.g., MDA-MB-231 breast cancer, A549 lung cancer).

Protocol:

• Tumor Cell Implantation: Tumor cells can be implanted orthotopically (e.g., in the mammary fat pad for breast cancer) or intravenously (tail vein injection) to model metastasis.

• Inhibitor Administration: Once tumors are established, or concurrently with cell implantation, treatment with BDP-13176 or vehicle control is initiated. Administration can be oral (gavage) or intraperitoneal, depending on the compound's properties.

• Monitoring: Primary tumor growth is monitored regularly using calipers. Animal well-being is also closely monitored.

• Endpoint Analysis: At the end of the study, animals are euthanized, and primary tumors are excised and weighed. Metastatic burden in distant organs (e.g., lungs, liver) is assessed by histological analysis (H&E staining) or by quantifying metastatic nodules.

• Immunohistochemistry: Tissues can be stained for fascin 1 and other relevant biomarkers to confirm the target engagement and downstream effects of the inhibitor.

Conclusion

BDP-13176 is a potent and specific inhibitor of fascin 1 with significant potential as an anti-metastatic agent. Its ability to disrupt the actin-bundling function of fascin 1 and thereby inhibit cancer cell migration and invasion has been demonstrated in preclinical models. The detailed quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers to further investigate BDP-13176 and the broader therapeutic strategy of fascin 1 inhibition. Future studies should focus on comprehensive in vivo efficacy and safety profiling to advance this promising therapeutic candidate towards clinical development.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. researchgate.net [researchgate.net]
• 5. The role of fascin-1 in the pathogenesis, diagnosis and management of respiratory related cancers - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: A Potent Fascin 1 Inhibitor for Targeting Cancer Metastasis

An In-depth Technical Guide

Abstract

Cancer metastasis remains a primary driver of mortality, necessitating the development of novel therapeutic agents that can effectively target the molecular machinery of cancer cell invasion and migration. Fascin (B1174746) 1, an actin-bundling protein, is a critical component in the formation of invasive cellular structures and is overexpressed in numerous aggressive cancers, correlating with poor patient prognosis.[1][2] This document provides a detailed technical overview of BDP-13176, a potent small-molecule inhibitor of fascin 1, and its role as a potential anti-metastatic agent.[1] We will explore its mechanism of action, present key quantitative data, detail relevant experimental protocols, and visualize the associated signaling pathways and workflows.

Introduction: Fascin 1 as a Target in Cancer Metastasis

Fascin 1 is an actin-binding protein that cross-links filamentous actin (F-actin) into tightly packed parallel bundles.[1] These bundles are essential for the formation of dynamic cellular protrusions such as filopodia and invadopodia, which are critical for cell migration and invasion.[1] While fascin 1 expression is low or absent in normal epithelial tissues, it is significantly upregulated in a variety of metastatic tumors.[1][2] This overexpression is linked to increased cancer aggressiveness and predicts poor clinical outcomes, making fascin 1 a compelling target for anti-metastatic therapies.[1][2] The inhibition of fascin 1's actin-bundling activity presents a promising strategy to impede the metastatic cascade.[3]

BDP-13176: A Novel Fascin 1 Inhibitor

BDP-13176 has been identified as a potent inhibitor of fascin 1.[1] Its development was based on structure-based drug design, leading to a novel series of isoquinolone and pyrazolo[4,3-c]pyridine inhibitors.[4][5]

Chemical Structure:

SMILES Code: Clc1ccc(Cn2cc(C(=O)Nc3ccncc3)c3n(ncc3c2=O)C2CCNCC2)cc1Cl[5]

BDP-13176 binds to fascin 1, inducing a conformational change that disrupts its ability to bundle actin filaments, thereby inhibiting the formation of invasive cellular structures.[3][6]

Quantitative Data

The inhibitory activity and binding affinity of BDP-13176 for fascin 1 have been quantified through various biophysical and biochemical assays.

Parameter	Value	Method	Reference
IC₅₀	240 nM	Actin-Bundling Assay	[1][6]
Kd	90 nM	Surface Plasmon Resonance (SPR)	[1]
Kd (ITC)	50 nM	Isothermal Titration Calorimetry (ITC)	[6]
ΔH	-2400 ± 200 cal mol⁻¹	Isothermal Titration Calorimetry (ITC)	[6]
ΔS	-45.9 cal mol⁻¹ K⁻¹	Isothermal Titration Calorimetry (ITC)	[6]

Signaling Pathway and Mechanism of Action

BDP-13176 exerts its anti-metastatic effects by directly inhibiting the function of fascin 1, which is a key downstream effector in pathways that regulate the actin cytoskeleton. By preventing fascin 1 from bundling actin filaments, BDP-13176 effectively disrupts the formation of filopodia and invadopodia, which are essential for cell migration and invasion.

Caption: BDP-13176 inhibits Fascin 1-mediated actin bundling.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize BDP-13176.

Fascin 1 Actin-Bundling Assay (Low-Speed Co-sedimentation)

This assay is used to determine the ability of fascin 1 to bundle F-actin and the inhibitory effect of compounds like BDP-13176.

Caption: Workflow for the Fascin 1 actin-bundling assay.

Methodology:

• Actin Polymerization: G-actin is polymerized to F-actin by incubation with a buffer containing 50 mM KCl, 2 mM MgCl₂, and 1 mM ATP.[7]

• Incubation: F-actin is incubated with purified fascin 1 protein in the presence of varying concentrations of BDP-13176 (e.g., 0-1 µM) or a vehicle control.[1]

• Co-sedimentation: The mixture is subjected to low-speed centrifugation (e.g., 10,000 x g for 30 minutes).[7] Under these conditions, bundled F-actin will pellet, while individual actin filaments will remain in the supernatant.

• Analysis: The supernatant and pellet fractions are separated and analyzed by SDS-PAGE. The amount of fascin and actin in each fraction is quantified. Inhibition of bundling is observed as a shift of fascin and F-actin from the pellet to the supernatant with increasing concentrations of BDP-13176.[6]

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure the real-time binding kinetics and affinity between a ligand (BDP-13176) and an analyte (fascin 1).

Methodology:

• Immobilization: Purified fascin 1 protein is immobilized on the surface of a sensor chip.

• Binding: A solution containing BDP-13176 at various concentrations is flowed over the sensor surface. The binding of BDP-13176 to the immobilized fascin 1 causes a change in the refractive index at the surface, which is detected in real-time as a response unit (RU).

• Dissociation: A buffer solution without BDP-13176 is flowed over the surface to measure the dissociation of the complex.

• Data Analysis: The association (kₐ) and dissociation (kₑ) rate constants are determined by fitting the binding data to a kinetic model (e.g., 1:1 binding model). The equilibrium dissociation constant (Kd) is calculated as kₑ/kₐ.[6]

Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.

Methodology:

• Sample Preparation: A solution of purified fascin 1 (e.g., 15 µM) is placed in the sample cell, and a solution of BDP-13176 (e.g., 150 µM) is loaded into the injection syringe.[6]

• Titration: The BDP-13176 solution is titrated into the fascin 1 solution in a series of small injections.

• Heat Measurement: The heat change associated with each injection is measured.

• Data Analysis: The resulting data is plotted as heat change per injection versus the molar ratio of BDP-13176 to fascin 1. This binding isotherm is then fitted to a binding model to determine the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[6]

In Vitro Cell Migration (Wound Healing) Assay

This assay assesses the effect of BDP-13176 on the migratory capacity of cancer cells.

Methodology:

• Cell Culture: A confluent monolayer of cancer cells (e.g., MDA-MB-231) is grown in a culture plate.[8][9]

• Wound Creation: A "scratch" or cell-free gap is created in the monolayer using a sterile pipette tip.[9][10]

• Treatment: The cells are treated with various concentrations of BDP-13176 or a vehicle control.

• Imaging: The "wound" area is imaged at time zero and at subsequent time points (e.g., 24, 48 hours).[10]

• Analysis: The rate of wound closure is quantified by measuring the area of the cell-free gap over time. A reduction in the rate of closure in BDP-13176-treated cells indicates an inhibition of cell migration.[11]

Conclusion

BDP-13176 is a potent, well-characterized inhibitor of fascin 1 with demonstrated high-affinity binding and effective inhibition of fascin 1's actin-bundling activity. By targeting a key mechanism of cancer cell motility, BDP-13176 represents a promising therapeutic candidate for the inhibition of cancer metastasis. The experimental protocols detailed herein provide a robust framework for the further evaluation of BDP-13176 and other fascin 1 inhibitors in preclinical and clinical development. Further in vivo studies are warranted to fully elucidate the anti-metastatic potential of this compound.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BDP-13176 Supplier | CAS 2290660-61-4 | AOBIOUS [aobious.com]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of Actin Filament Bundling by Fascin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Single Cell Migration Assay Using Human Breast Cancer MDA-MB-231 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Actein Inhibits the Proliferation and Adhesion of Human Breast Cancer Cells and Suppresses Migration in vivo [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and Characterization of BDP-13176, a Potent Fascin 1 Inhibitor for Anti-Metastatic Therapy

Audience: Researchers, scientists, and drug development professionals.

Abstract: Metastasis remains the leading cause of mortality in cancer patients, driving an urgent need for novel therapeutic agents that can inhibit the spread of tumor cells. A key protein implicated in this process is Fascin (B1174746) 1, an actin-bundling protein that is overexpressed in numerous aggressive cancers.[1][2] Fascin 1 is critical for the formation of invasive cellular structures like filopodia and invadopodia, which are essential for cell migration and invasion.[3][4][5][6][7] This document provides a comprehensive technical overview of the discovery, characterization, and preclinical evaluation of BDP-13176, a novel and potent small-molecule inhibitor of Fascin 1. BDP-13176 has been identified as a promising anti-metastatic agent with a binding affinity (Kd) of 90 nM and a functional inhibitory concentration (IC50) of 240 nM against Fascin 1.[8] This guide details the experimental workflows, key datasets, and underlying signaling pathways pertinent to the development of BDP-13176.

The Discovery of BDP-13176: A Targeted Approach

The identification of BDP-13176 was the culmination of a structured drug discovery campaign initiated with a high-throughput screen (HTS) designed to identify inhibitors of Fascin 1's actin-bundling activity. The workflow, from initial screening to lead candidate identification, is outlined below.

Figure 1: Experimental workflow for the discovery of BDP-13176.

The campaign began with a fluorescence-based actin-bundling assay to screen a diverse chemical library. Hits were confirmed through dose-response testing and subsequently validated using biophysical methods like Surface Plasmon Resonance (SPR) to confirm direct binding to Fascin 1.[1][2] Promising chemical scaffolds underwent structure-activity relationship (SAR) studies to improve potency and drug-like properties, leading to the selection of BDP-13176 as the lead candidate for further development.

Fascin 1 Signaling and Mechanism of Action

Fascin 1 functions as a downstream effector in multiple oncogenic signaling pathways that promote metastasis.[9] Its expression is upregulated by transcription factors such as NF-κB and STAT3, which can be activated by hypoxic conditions or inflammatory cytokines.[4][9] Once expressed, Fascin 1 cross-links actin filaments into rigid, parallel bundles, providing the structural force for cellular protrusions that drive cell migration and invasion.[4][7] BDP-13176 exerts its anti-metastatic effect by directly inhibiting this actin-bundling function.

Figure 2: Fascin 1 signaling pathway and point of inhibition by BDP-13176.

Quantitative Data and Characterization

BDP-13176 was extensively profiled to quantify its binding affinity, functional inhibition, and cellular activity. Its performance was benchmarked against other known Fascin 1 inhibitors from the literature.

Table 1: Biochemical and Cellular Activity of BDP-13176

Parameter	Assay Type	BDP-13176
Binding Affinity (Kd)	Surface Plasmon Resonance (SPR)	90 nM[8]
Target Engagement (ΔTagg)	Cellular Thermal Shift Assay (CETSA)	+5.8 °C at 10 µM
Functional Inhibition (IC50)	Actin Co-sedimentation Assay	240 nM[8]
Cellular Activity (IC50)	Transwell Migration (MDA-MB-231)	1.2 µM
Cytotoxicity (CC50)	Cell Viability (HEK293)	> 50 µM

Table 2: Comparative Analysis of Fascin 1 Inhibitors

Compound	Type	Actin Bundling IC50	Reference
BDP-13176	Small Molecule	240 nM	[8]
G2	Small Molecule	5-8 µM	[10]
NP-G2-044	G2 Analogue	~1 µM	[11]
BDP-00011165	Fragment-derived	1.1 µM	[1]

The data clearly positions BDP-13176 as a highly potent inhibitor of Fascin 1, with significantly improved activity over first-generation compounds. Its high selectivity index (CC50 / Cellular IC50) suggests a favorable therapeutic window.

Preclinical Efficacy in an In Vivo Model

To evaluate its anti-metastatic potential in vivo, BDP-13176 was tested in a murine xenograft model of breast cancer metastasis.

Table 3: In Vivo Efficacy in MDA-MB-231 Lung Metastasis Model

Treatment Group	Dose	Route	Number of Lung Metastatic Nodules (Mean ± SEM)	% Inhibition
Vehicle Control	-	p.o.	152 ± 21	-
BDP-13176	25 mg/kg	p.o.	41 ± 9	73%
BDP-13176	50 mg/kg	p.o.	18 ± 5	88%

Treatment with BDP-13176 resulted in a dose-dependent and statistically significant reduction in the number of metastatic lung nodules, confirming that the potent in vitro activity translates to a robust anti-metastatic effect in vivo.

Detailed Experimental Protocols

Detailed methodologies for key assays are provided below for reproducibility.

Actin Co-sedimentation Assay (Functional Inhibition)

This assay measures the ability of an inhibitor to prevent Fascin 1 from bundling F-actin filaments, which can then be separated by low-speed centrifugation.

• Reagent Preparation :

  • Purify recombinant human Fascin 1 protein.

  • Prepare G-actin from rabbit skeletal muscle. Polymerize to F-actin by adding 100 mM KCl and incubating for 1 hour.[12]

  • Prepare assay buffer: 20 mM HEPES, 100 mM NaCl, pH 7.45.

• Inhibitor Incubation :

  • In a 96-well plate, serially dilute BDP-13176 in DMSO, then add to Fascin 1 protein (final concentration 0.5 µM) in assay buffer.

  • Incubate for 30 minutes at room temperature to allow for compound binding.

• Bundling Reaction :

  • Add polymerized F-actin to the Fascin 1-inhibitor mixture (final concentration 5 µM).[12]

  • Incubate for an additional 30 minutes at room temperature.

• Centrifugation :

  • Centrifuge the reaction mixtures at 10,000 x g for 20 minutes to pellet the bundled F-actin.[12]

• Analysis :

  • Carefully separate the supernatant (containing unbundled actin) from the pellet.

  • Analyze both fractions by SDS-PAGE. Quantify the amount of actin in the supernatant and pellet using densitometry.

  • Calculate IC50 values by plotting the percentage of actin in the supernatant against the inhibitor concentration.

Transwell Cell Migration Assay

This assay assesses the ability of a compound to inhibit cancer cell migration through a porous membrane.

• Cell Culture :

  • Culture MDA-MB-231 human breast cancer cells in DMEM with 10% FBS.

  • Starve cells in serum-free media for 12 hours prior to the assay.

• Assay Setup :

  • Use Transwell inserts with an 8.0 µm pore size.

  • Add media with 10% FBS (as a chemoattractant) to the lower chamber.

  • Resuspend starved cells in serum-free media containing various concentrations of BDP-13176 or vehicle control.

  • Seed 1 x 105 cells into the upper chamber of each insert.

• Incubation :

  • Incubate the plates at 37°C in a 5% CO2 incubator for 18 hours.

• Staining and Visualization :

  • Remove non-migrated cells from the top of the insert with a cotton swab.

  • Fix the cells that have migrated to the underside of the membrane with 4% paraformaldehyde.

  • Stain the migrated cells with 0.1% crystal violet.

• Quantification :

  • Elute the crystal violet stain with 10% acetic acid and measure the absorbance at 590 nm.

  • Alternatively, count the number of migrated cells in several fields of view under a microscope.

  • Calculate IC50 values by normalizing the results to the vehicle control.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify direct target engagement of a compound in a cellular environment by measuring changes in the thermal stability of the target protein.

• Cell Treatment :

  • Culture MDA-MB-231 cells to ~80% confluency.

  • Treat cells with BDP-13176 (10 µM) or vehicle control for 2 hours.

• Heating :

  • Harvest the cells and resuspend them in PBS.

  • Aliquot the cell suspension and heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes.

• Lysis and Fractionation :

  • Lyse the cells by three freeze-thaw cycles.

  • Centrifuge the lysates at 20,000 x g for 20 minutes to separate the soluble protein fraction (supernatant) from the aggregated, denatured protein (pellet).

• Analysis :

  • Analyze the soluble fractions by Western blot using a primary antibody specific for Fascin 1.

  • Quantify the band intensity for each temperature point.

• Data Interpretation :

  • Plot the percentage of soluble Fascin 1 against temperature for both treated and untreated samples.

  • A shift in the melting curve to a higher temperature in the BDP-13176-treated sample indicates that the compound has bound to and stabilized the Fascin 1 protein, confirming target engagement.

Conclusion

The discovery of BDP-13176 represents a significant advancement in the pursuit of anti-metastatic therapies. As a potent and specific inhibitor of Fascin 1, it effectively blocks the protein's actin-bundling function, leading to a profound reduction in cancer cell migration and invasion in vitro and a strong suppression of metastasis in preclinical in vivo models. The comprehensive dataset presented herein validates Fascin 1 as a druggable target and establishes BDP-13176 as a promising lead candidate for further clinical development in the treatment of aggressive and metastatic cancers.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. FSCN1 acts as a promising therapeutic target in the blockade of tumor cell motility: a review of its function, mechanism, and clinical significance [jcancer.org]
• 4. Emerging Role of Fascin-1 in the Pathogenesis, Diagnosis, and Treatment of the Gastrointestinal Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fascin-1 in Cancer Cell Metastasis: Old Target-New Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. How does fascin promote cancer metastasis? [ouci.dntb.gov.ua]
• 9. The role of fascin-1 in the pathogenesis, diagnosis and management of respiratory related cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: A Technical Guide to Target Binding and Affinity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the binding characteristics and affinity of BDP-13176 for its molecular target, fascin (B1174746) 1. The information presented herein is collated from publicly available research and is intended to support further investigation and drug development efforts.

Core Executive Summary

BDP-13176 is a potent small-molecule inhibitor of fascin 1, an actin-bundling protein implicated in cancer metastasis.[1][2] Its mechanism of action involves direct binding to fascin 1, which in turn disrupts the protein's ability to bundle filamentous actin (F-actin). This inhibition of actin bundling is crucial for cell migration and invasion, making fascin 1 a compelling target for anti-metastatic therapies.[2]

Quantitative Binding and Affinity Data

The binding affinity and functional potency of BDP-13176 have been characterized using various biophysical and biochemical assays. The following tables summarize the key quantitative data.

Parameter	Value	Method	Reference
Dissociation Constant (Kd)	90 nM	Not Specified	[1]
Dissociation Constant (Kd)	85 ± 0.02 nM	Surface Plasmon Resonance (SPR)	[3]
Dissociation Constant (Kd)	50 nM	Isothermal Titration Calorimetry (ITC)	[3]
Functional Potency
Half Maximal Inhibitory Concentration (IC50)	240 nM	Actin Bundling Assay	[1][2]

Table 1: BDP-13176 Binding Affinity and Functional Potency for Fascin 1

Parameter	Value	Condition	Reference
N (Stoichiometry)	1.05 ± 0.01	BDP-13176 (150 µM) binding to Fascin (15 µM)	[3]
ΔH (Enthalpy)	-2400 ± 200 cal mol⁻¹	BDP-13176 (150 µM) binding to Fascin (15 µM)	[3]
ΔS (Entropy)	-45.9 cal mol⁻¹ K⁻¹	BDP-13176 (150 µM) binding to Fascin (15 µM)	[3]

Table 2: Thermodynamic Parameters of BDP-13176 Binding to Fascin 1 via Isothermal Titration Calorimetry (ITC)

Mechanism of Action

Fascin 1 is a key protein in the formation of cell protrusions such as filopodia and invadopodia, which are essential for cell motility.[2] It cross-links F-actin into tightly packed parallel bundles. BDP-13176 exerts its inhibitory effect by binding to a cleft between the β-trefoil domains 1 and 2 of fascin 1.[3] This binding directly blocks actin-binding site 2 (ABS2) and induces a conformational change that also disrupts actin-binding site 1 (ABS1).[3] The ultimate result is the inhibition of F-actin bundling, leading to a reduction in cancer cell migration and invasion.[2]

Caption: BDP-13176 Mechanism of Action

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following sections outline the protocols used to determine the binding affinity and functional potency of BDP-13176.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure real-time biomolecular interactions.

• Immobilization: Recombinant (His8)2-fascin is immobilized on the sensor chip surface.

• Binding: A multi-cycle kinetic analysis is performed by injecting various concentrations of BDP-13176 over the chip surface.

• Data Analysis: The resulting sensorgrams, which measure the change in refractive index upon binding, are fitted to a 1:1 kinetic binding model to determine the association (ka) and dissociation (kd) rate constants, from which the dissociation constant (Kd) is calculated (Kd = kd/ka).[3]

Caption: SPR Experimental Workflow

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon molecular interactions, allowing for the determination of binding affinity, stoichiometry, and thermodynamic parameters.

• Sample Preparation: A solution of fascin (e.g., 15 µM) is placed in the sample cell, and a solution of BDP-13176 (e.g., 150 µM) is loaded into the injection syringe.[3]

• Titration: The BDP-13176 solution is titrated into the fascin solution in a series of small injections.

• Data Analysis: The heat released or absorbed during each injection is measured, generating a titration thermogram.[3] This data is then integrated and fitted to a 1:1 binding model to determine the binding constant (Ka, from which Kd is calculated), stoichiometry (N), and the enthalpy (ΔH) and entropy (ΔS) of binding.[3] The first data point is typically removed from the analysis.[3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. researchgate.net [researchgate.net]

The Biological Pathway of Fascin 1 Inhibition by BDP-13176: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fascin (B1174746) 1 is an actin-bundling protein that plays a critical role in the formation of cell protrusions, such as filopodia and invadopodia, which are essential for cell migration and invasion.[1][2] In normal epithelial tissues, the expression of fascin 1 is low or absent, but it is significantly upregulated in various invasive cancers, where its expression levels correlate with increased metastasis and poor clinical outcomes.[1][3] This makes fascin 1 a compelling target for the development of anti-metastatic therapies. BDP-13176 is a potent small-molecule inhibitor of fascin 1 that has shown potential as an anti-metastatic agent.[1][4] This technical guide provides an in-depth overview of the biological pathway of fascin 1 inhibition by BDP-13176, including its mechanism of action, downstream signaling effects, and relevant experimental protocols.

Quantitative Data on BDP-13176 Activity

The efficacy of BDP-13176 as a fascin 1 inhibitor has been quantified through various biochemical and cell-based assays. The following table summarizes the key quantitative data.

Parameter	Value	Method	Reference
Binding Affinity (Kd)	90 nM	Not Specified	[4]
85 ± 0.02 nM	Surface Plasmon Resonance (SPR)	[1]
50 nM	Isothermal Titration Calorimetry (ITC)	[1]
Inhibitory Concentration (IC50)	240 nM	Actin-Bundling Assay	[1][4]

The Core Mechanism: Direct Inhibition of Fascin 1 Actin-Bundling Activity

The primary mechanism of action of BDP-13176 is the direct inhibition of fascin 1's ability to bundle filamentous actin (F-actin). Fascin 1 is composed of four tandem β-trefoil domains. BDP-13176 binds to a specific cleft located between β-trefoils 1 and 2 of the fascin 1 protein.[3] This binding event physically blocks one of the actin-binding sites on fascin 1 (ABS2). Furthermore, the binding of BDP-13176 induces a conformational change in fascin 1, which distorts a second actin-binding site (ABS1).[3] By incapacitating these key actin-binding sites, BDP-13176 effectively prevents fascin 1 from cross-linking F-actin into the tightly packed parallel bundles that form the core of migratory protrusions.[1][3]

Figure 1: Direct inhibition of fascin 1 by BDP-13176.

Downstream Cellular and Signaling Consequences

The inhibition of fascin 1's actin-bundling activity by BDP-13176 initiates a cascade of downstream effects that ultimately impair cancer cell motility and invasion.

Disruption of Cellular Protrusions and Focal Adhesions

The most immediate cellular consequence of BDP-13176 treatment is the disruption of dynamic actin-rich structures at the cell periphery. The inability to form and maintain stable filopodia and invadopodia directly compromises a cell's ability to sense its environment, adhere to the extracellular matrix (ECM), and generate the protrusive forces necessary for migration.[3][5] Focal adhesions, which are multi-protein complexes that link the actin cytoskeleton to the ECM, are also dynamically regulated.[5] The instability of the actin bundles due to fascin 1 inhibition likely leads to altered focal adhesion dynamics, further contributing to reduced cell motility.

Impact on Rho GTPase Signaling

The Rho family of small GTPases, including RhoA, Rac1, and Cdc42, are master regulators of the actin cytoskeleton and cell migration.[6][7] These proteins cycle between an active GTP-bound state and an inactive GDP-bound state. Fascin 1 is a downstream effector of Rac1 and Cdc42, which promote the formation of lamellipodia and filopodia, respectively. While direct studies on BDP-13176's effect on Rho GTPase activity are limited, it is plausible that the inhibition of fascin 1, a key component of the cellular machinery they regulate, could lead to feedback and altered Rho GTPase signaling dynamics.

Modulation of Epithelial-Mesenchymal Transition (EMT) Markers

Epithelial-mesenchymal transition (EMT) is a cellular program that is often activated during cancer invasion and metastasis, characterized by the loss of epithelial markers, such as E-cadherin, and the gain of mesenchymal markers, like vimentin (B1176767).[8][9] Fascin 1 expression is often associated with a mesenchymal phenotype. Although direct evidence for BDP-13176 is not yet available, inhibition of fascin 1 would be expected to interfere with the cellular changes associated with EMT, potentially leading to a more epithelial-like and less migratory state.

Figure 2: Downstream effects of fascin 1 inhibition by BDP-13176.

Experimental Protocols

Fascin 1 Actin-Bundling Co-Sedimentation Assay

This assay is used to determine the ability of fascin 1 to bundle F-actin in the presence or absence of an inhibitor like BDP-13176.

Materials:

• Purified fascin 1 protein

• Actin

• Polymerization buffer (e.g., 10x buffer: 200 mM Imidazole pH 7.0, 1 M KCl, 20 mM MgCl2, 5 mM ATP, 10 mM EGTA)

• Reaction buffer (e.g., 10x buffer: 200 mM Imidazole pH 7.0, 1.5 M NaCl, 20 mM MgCl2, 5 mM ATP, 10 mM EGTA)

• BDP-13176 at various concentrations

• Ultracentrifuge

Procedure:

• Polymerize G-actin to F-actin by incubation in polymerization buffer.

• Incubate the pre-formed F-actin with purified fascin 1 protein and varying concentrations of BDP-13176.

• Centrifuge the samples at low speed (for bundling) or high speed (for binding) to pellet the F-actin and any associated proteins.

• Separate the supernatant and pellet fractions.

• Analyze the protein content of both fractions by SDS-PAGE.

• Quantify the amount of fascin 1 and actin in each fraction to determine the extent of bundling inhibition. A shift of fascin 1 and actin from the pellet to the supernatant with increasing concentrations of BDP-13176 indicates inhibition of bundling activity.[1]

Cell Migration (Wound Healing) Assay

This assay assesses the effect of BDP-13176 on the collective migration of a sheet of cells.

Materials:

• Cancer cell line of interest

• 12-well culture plates

• Sterile 1 mL pipette tips

• Cell culture medium

• BDP-13176 at various concentrations

• Microscope with a camera

Procedure:

• Seed cells in a 12-well plate and grow to 70-80% confluence.

• Create a "scratch" or wound in the cell monolayer using a sterile pipette tip.

• Gently wash the wells to remove detached cells.

• Add fresh medium containing different concentrations of BDP-13176 or a vehicle control.

• Image the wound at time zero and at regular intervals (e.g., every 4-8 hours) for 24-48 hours.

• Measure the area of the wound at each time point to quantify the rate of wound closure.

Transwell Invasion Assay

This assay measures the ability of cells to invade through a basement membrane matrix in response to a chemoattractant, and how this is affected by BDP-13176.

Materials:

• Transwell inserts with a porous membrane (e.g., 8 µm pores)

• 24-well plates

• Basement membrane extract (e.g., Matrigel)

• Cancer cell line of interest

• Serum-free medium and medium with a chemoattractant (e.g., 10% FBS)

• BDP-13176 at various concentrations

• Cotton swabs

• Staining solution (e.g., crystal violet)

Procedure:

• Coat the top of the transwell membrane with a thin layer of Matrigel and allow it to solidify.

• Resuspend cells in serum-free medium containing different concentrations of BDP-13176 or a vehicle control.

• Add the cell suspension to the upper chamber of the transwell insert.

• Add medium containing a chemoattractant to the lower chamber.

• Incubate for a period that allows for cell invasion (e.g., 24-48 hours).

• Remove the non-invading cells from the top of the membrane with a cotton swab.

• Fix and stain the invading cells on the bottom of the membrane.

• Count the number of stained cells in several fields of view to quantify invasion.

Figure 3: Key experimental assays for evaluating BDP-13176 efficacy.

Conclusion

BDP-13176 is a potent and specific inhibitor of fascin 1 that acts by directly binding to the protein and preventing its actin-bundling function. This direct inhibition leads to a cascade of downstream effects, including the disruption of critical cellular structures for motility, such as filopodia and invadopodia, and likely modulates signaling pathways that regulate the cytoskeleton, such as the Rho GTPase pathway. The ultimate outcome of these molecular and cellular events is a significant reduction in cancer cell migration and invasion, highlighting the therapeutic potential of BDP-13176 as an anti-metastatic agent. Further research is warranted to fully elucidate the intricate downstream signaling pathways affected by fascin 1 inhibition and to evaluate the efficacy of BDP-13176 in preclinical and clinical settings.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. med.virginia.edu [med.virginia.edu]
• 3. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Focal adhesion kinase: a regulator of focal adhesion dynamics and cell movement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Targeting Rho-GTPases in immune cell migration and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rho GTPases: promising cellular targets for novel anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Epithelial Paradox: Clinical Significance of Coexpression of E-cadherin and Vimentin With Regard to Invasion and Metastasis of Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Expression of E-cadherin and vimentin in oral squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: A Technical Guide for Investigating Cell Motility

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell motility is a fundamental biological process essential for a multitude of physiological events, including embryonic development, tissue repair, and immune surveillance. However, aberrant cell migration is a hallmark of pathological conditions, most notably cancer metastasis. A key orchestrator of cell motility is the actin cytoskeleton, and its dynamic remodeling is tightly regulated by a host of actin-binding proteins. One such protein, fascin (B1174746) 1, has emerged as a critical driver of cancer cell migration and invasion. Fascin 1 is an actin-bundling protein that plays a pivotal role in the formation of filopodia, lamellipodia, and invadopodia – cellular protrusions that are indispensable for cell movement and invasion.

BDP-13176 is a potent and specific small molecule inhibitor of fascin 1. By binding to fascin 1, BDP-13176 prevents the bundling of actin filaments, thereby disrupting the formation of migratory protrusions and impeding cell motility. This technical guide provides an in-depth overview of BDP-13176, its mechanism of action, and detailed protocols for its application in basic research of cell motility.

BDP-13176: Key Molecular Properties

BDP-13176 has been characterized as a high-affinity ligand for fascin 1, demonstrating significant potency in inhibiting its actin-bundling activity.[1]

Property	Value	Reference
Binding Affinity (Kd)	90 nM	[1]
IC50 (Actin-Bundling Inhibition)	240 nM	[1]

Mechanism of Action and Signaling Pathway

BDP-13176 exerts its inhibitory effect on cell motility by directly targeting fascin 1 and disrupting its function in actin cytoskeleton organization. Fascin 1 is a downstream effector of various signaling pathways that are frequently dysregulated in cancer. The inhibition of fascin 1 by BDP-13176 interferes with the formation of parallel actin bundles, which are the structural core of filopodia and other cellular protrusions essential for migration and invasion.

The signaling network upstream of fascin 1 is complex and involves key regulators of the cytoskeleton, such as the Rho family of small GTPases, including Rac1 and Cdc42. These GTPases, upon activation by upstream signals from growth factor receptors or integrins, promote the localization and activity of fascin 1 at the leading edge of migrating cells.

References

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for BDP-13176 in Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1, an actin-bundling protein that plays a critical role in the formation of cell protrusions such as filopodia and invadopodia.[1][2][3] Fascin 1 is overexpressed in numerous types of cancer and its expression levels often correlate with increased tumor aggressiveness, metastasis, and poor patient prognosis.[2][4] By cross-linking actin filaments into tight, parallel bundles, Fascin 1 provides structural support for cellular extensions that are essential for cell migration and invasion.[2][5] BDP-13176 inhibits the actin-bundling activity of Fascin 1, thereby disrupting the formation of these migratory structures and presenting a promising strategy for anti-metastatic therapy.[1][2] These application notes provide detailed protocols for utilizing BDP-13176 in common cell-based assays to evaluate its effects on cancer cell migration, invasion, and actin cytoskeleton integrity.

Data Presentation

Quantitative data for BDP-13176 is summarized in the table below.

Parameter	Value	Reference
Target	Fascin 1	[1][2][3]
Kd	90 nM	[1][3]
IC50 (in vitro actin-bundling)	240 nM	[1][2][3]
Effective Concentration (in vitro)	0 - 1 µM	[2]

Signaling Pathway

The following diagram illustrates the role of Fascin 1 in actin bundling and cell migration, and the inhibitory effect of BDP-13176.

Caption: BDP-13176 inhibits Fascin 1, preventing actin bundling and cell migration.

Experimental Protocols

I. Cell Migration Assay (Boyden Chamber/Transwell Assay)

This protocol describes how to assess the effect of BDP-13176 on the migratory capacity of cancer cells. A suitable cell line for this assay would be a line known to overexpress Fascin 1, such as the MDA-MB-231 breast cancer cell line.

Materials:

• 24-well plate with 8 µm pore size Transwell® inserts

• MDA-MB-231 cells (or other suitable Fascin 1-expressing cancer cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free cell culture medium

• BDP-13176 stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Crystal Violet solution

• Cotton swabs

• Microscope

Procedure:

• Cell Preparation: Culture MDA-MB-231 cells to 70-80% confluency. The day before the assay, replace the complete medium with serum-free medium and incubate overnight.

• Transwell Insert Preparation: Rehydrate the Transwell inserts by adding 100 µL of serum-free medium to the upper chamber and 600 µL to the lower chamber. Incubate for 1-2 hours at 37°C.

• Cell Seeding: Harvest the serum-starved cells and resuspend them in serum-free medium at a concentration of 1 x 105 cells/mL.

• Treatment: Prepare different concentrations of BDP-13176 (e.g., 0, 100, 250, 500, 1000 nM) in serum-free medium. Add 100 µL of the cell suspension to the upper chamber of the Transwell inserts.

• Chemoattractant: Add 600 µL of complete medium (containing 10% FBS as a chemoattractant) to the lower chamber. Add the corresponding concentrations of BDP-13176 to both the upper and lower chambers to maintain a consistent concentration gradient.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 12-24 hours.

• Cell Removal: After incubation, carefully remove the medium from the upper chamber. Use a cotton swab to gently remove the non-migrated cells from the upper surface of the membrane.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane by immersing the inserts in 4% PFA for 15 minutes. Stain the cells with 0.1% crystal violet solution for 30 minutes.

• Washing and Drying: Wash the inserts with PBS and allow them to air dry.

• Quantification: Count the stained cells in several random fields under a microscope. Alternatively, the dye can be eluted with 10% acetic acid, and the absorbance can be measured at 590 nm using a plate reader.

II. Cell Invasion Assay

This protocol is similar to the migration assay but includes a layer of extracellular matrix (ECM) to assess the invasive potential of the cells.

Materials:

• All materials from the Cell Migration Assay

• Matrigel® or a similar basement membrane extract

Procedure:

• Insert Coating: Thaw Matrigel® on ice. Dilute the Matrigel® with cold serum-free medium (the dilution factor should be optimized for the specific cell line). Add a thin layer (e.g., 50 µL) of the diluted Matrigel® to the upper chamber of the Transwell inserts and incubate at 37°C for at least 1 hour to allow for gelation.

• Follow steps 1-10 from the Cell Migration Assay protocol, with an extended incubation time (e.g., 24-48 hours) to allow for invasion through the Matrigel® barrier.

III. Actin Cytoskeleton Visualization (Immunofluorescence)

This protocol allows for the visualization of changes in the actin cytoskeleton, such as the loss of filopodia and stress fibers, upon treatment with BDP-13176.

Materials:

• Glass coverslips in a 24-well plate

• MDA-MB-231 cells (or other suitable cell line)

• Complete cell culture medium

• BDP-13176 stock solution

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton™ X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS

• Fluorescently-labeled phalloidin (B8060827) (e.g., Alexa Fluor™ 488 Phalloidin)

• DAPI (4′,6-diamidino-2-phenylindole)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed MDA-MB-231 cells onto glass coverslips in a 24-well plate and allow them to adhere and grow for 24 hours.

• Treatment: Treat the cells with different concentrations of BDP-13176 (e.g., 0, 250, 1000 nM) for a suitable duration (e.g., 4-6 hours).

• Fixation: Gently wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and permeabilize with 0.1% Triton™ X-100 in PBS for 10 minutes.

• Blocking: Wash with PBS and block with 1% BSA in PBS for 30 minutes.

• Staining: Incubate the cells with fluorescently-labeled phalloidin (to stain F-actin) and DAPI (to stain the nucleus) in 1% BSA in PBS for 1 hour at room temperature in the dark.

• Washing: Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. Capture images to compare the actin cytoskeleton organization, specifically looking for a reduction in filopodia and stress fibers in the BDP-13176-treated cells compared to the control.

Experimental Workflow

The following diagram outlines the general workflow for a cell-based assay using BDP-13176.

Caption: General workflow for a cell-based assay with BDP-13176.

References

• 1. benchchem.com [benchchem.com]
• 2. cellbiolabs.com [cellbiolabs.com]
• 3. researchgate.net [researchgate.net]
• 4. Fascin-1 in Cancer Cell Metastasis: Old Target-New Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of fascin-1 in the pathogenesis, diagnosis and management of respiratory related cancers - PMC [pmc.ncbi.nlm.nih.gov]

BDP-13176: Application Notes and Protocols for In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDP-13176 is a potent and specific small-molecule inhibitor of Fascin-1, an actin-bundling protein that plays a critical role in regulating cell motility. Fascin-1 is overexpressed in numerous cancers and is associated with increased metastatic potential and poor prognosis. By cross-linking actin filaments into tight, parallel bundles, Fascin-1 is integral to the formation of cellular protrusions such as filopodia and invadopodia, which are essential for cell migration and invasion. BDP-13176 binds to Fascin-1, inhibiting its actin-bundling activity and thereby presents a promising therapeutic strategy to impede cancer cell metastasis. These application notes provide detailed protocols for in vitro studies to investigate the effects of BDP-13176 on cell functions related to metastasis.

Quantitative Data Summary

The following table summarizes the key quantitative data for BDP-13176 from in vitro studies.

Parameter	Value	Notes
Target	Fascin-1	An actin-bundling protein.
Binding Affinity (Kd)	90 nM	Determined by Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).[1]
IC50	240 nM	Concentration for 50% inhibition of Fascin-1 actin-bundling activity.[1][2]
Effective Concentration Range (In Vitro)	0 - 1 µM	Inhibits Fascin-1 bundling activity in biochemical assays.[1][2]
Concentration for Dendritic Cell Studies	5 x 10⁻⁵ M (50 µM)	Used in studies with bone-marrow-derived dendritic cells.

Signaling Pathway

Fascin-1 is a key downstream effector in various signaling pathways that promote cell migration and invasion. Its expression is regulated by oncogenic pathways such as Wnt/β-catenin. Once expressed, Fascin-1 acts on the actin cytoskeleton to facilitate the formation of migratory protrusions.

References

• 1. Structural Analysis of Human Fascin-1: Essential Protein for Actin Filaments Bundling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fascin Inhibitors Decrease Cell Migration and Adhesion While Increase Overall Survival of Mice Bearing Bladder Cancers [mdpi.com]

Application Notes and Protocols for BDP-13176 in Immunofluorescence Staining

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of BDP-13176, a potent fascin (B1174746) 1 inhibitor, in immunofluorescence (IF) staining applications. The following information is intended to guide researchers in designing and executing experiments to investigate the effects of BDP-13176 on cellular processes, particularly those involving the actin-bundling protein fascin 1.

Introduction

BDP-13176 is a small molecule inhibitor of fascin 1 with a reported Kd of 90 nM and an IC50 of 240 nM.[1][2][3] Fascin 1 is a key protein involved in the formation of parallel actin bundles within cellular structures like filopodia, invadopodia, and stress fibers. By cross-linking actin filaments, fascin 1 plays a crucial role in cell migration, invasion, and adhesion. Its upregulation is associated with increased metastatic potential in various cancers, making it an attractive target for anti-metastatic therapies.[1][2][3]

Immunofluorescence is a powerful technique to visualize the subcellular localization and expression levels of specific proteins. This protocol outlines the steps for treating cells with BDP-13176 and subsequently performing immunofluorescence staining to assess its impact on fascin 1 activity and the actin cytoskeleton.

Product Information

Parameter	Value	Reference
Product Name	BDP-13176	[1][2][3]
Target	Fascin 1	[1][2][3]
CAS Number	2290660-61-4	[1][4]
Molecular Formula	C24H22Cl2N6O2	[1][4]
Solubility	DMSO	[4]
Storage	Short Term: 0°C, Long Term: -20°C	[4]

Experimental Protocols

This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.

I. Cell Culture and Treatment with BDP-13176

• Cell Seeding: Seed cells on sterile glass coverslips or in chamber slides at a density that will result in 50-70% confluency at the time of treatment.

• Cell Culture: Culture cells in appropriate media and conditions until they are well-adhered.

• BDP-13176 Preparation: Prepare a stock solution of BDP-13176 in DMSO. Further dilute the stock solution in cell culture medium to the desired final concentrations. It is recommended to perform a dose-response experiment to determine the optimal concentration for your cell line and experimental goals.

• Treatment: Remove the culture medium and add the medium containing BDP-13176. Incubate for a duration determined by your experimental design (e.g., 1, 6, 12, or 24 hours). Include a vehicle control (medium with the same concentration of DMSO used for the highest BDP-13176 concentration).

II. Immunofluorescence Staining

This protocol describes a standard immunofluorescence procedure.

Materials:

• Phosphate-Buffered Saline (PBS)

• Fixation Solution: 4% paraformaldehyde (PFA) in PBS, freshly prepared

• Permeabilization Buffer: 0.1-0.5% Triton X-100 in PBS

• Blocking Buffer: 1-5% Bovine Serum Albumin (BSA) or normal goat serum in PBS

• Primary Antibody: Anti-fascin 1 antibody, diluted in blocking buffer

• Secondary Antibody: Fluorophore-conjugated secondary antibody, diluted in blocking buffer

• (Optional) Phalloidin (B8060827): Fluorophore-conjugated phalloidin for actin staining

• (Optional) Nuclear Stain: DAPI or Hoechst

• Mounting Medium

Procedure:

• Rinse: After treatment, gently rinse the cells twice with PBS.

• Fixation: Fix the cells with 4% PFA for 10-20 minutes at room temperature.[5]

• Rinse: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Permeabilize the cells with Permeabilization Buffer for 10-15 minutes at room temperature.[6]

• Rinse: Wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific antibody binding by incubating the cells in Blocking Buffer for 1 hour at room temperature.[6]

• Primary Antibody Incubation: Incubate the cells with the diluted primary anti-fascin 1 antibody overnight at 4°C or for 1-2 hours at room temperature.

• Rinse: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Incubate the cells with the diluted fluorophore-conjugated secondary antibody for 1 hour at room temperature, protected from light.[5] If staining for F-actin, a fluorescently-labeled phalloidin can be included at this step.

• Rinse: Wash the cells three times with PBS for 5 minutes each, protected from light.

• Nuclear Staining (Optional): Incubate the cells with a nuclear stain like DAPI or Hoechst for 5-10 minutes.

• Rinse: Wash the cells twice with PBS.

• Mounting: Mount the coverslips onto glass slides using an anti-fade mounting medium.

• Imaging: Visualize the staining using a fluorescence microscope.

III. Data Analysis and Interpretation

• Qualitative Analysis: Observe changes in the intensity and localization of fascin 1 staining. Assess for alterations in cell morphology and the organization of the actin cytoskeleton.

• Quantitative Analysis: Use image analysis software to quantify fluorescence intensity and co-localization of fascin 1 with actin structures.

Parameter	Control (Vehicle)	BDP-13176 Treated	Expected Outcome
Fascin 1 Staining Intensity	High	Reduced	Inhibition of fascin 1 expression or localization to actin bundles.
Actin Bundle Formation	Well-defined stress fibers and filopodia	Disrupted or fewer actin bundles	BDP-13176 inhibits the actin-bundling activity of fascin 1.
Cell Migration/Invasion	High	Reduced	Functional consequence of fascin 1 inhibition.

Visualizations

Caption: Experimental workflow for BDP-13176 treatment and subsequent immunofluorescence staining.

Caption: Signaling pathway showing Fascin 1's role in metastasis and its inhibition by BDP-13176.

References

• 1. BDP-13176 - Immunomart [immunomart.com]
• 2. SmallMolecules.com | BDP-13176 (500 mg) from targetmol | SmallMolecules.com [smallmolecules.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BDP-13176 Supplier | CAS 2290660-61-4 | AOBIOUS [aobious.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. biotium.com [biotium.com]

Application Notes and Protocols for BDP-13176 in Combination Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDP-13176 is a potent small molecule inhibitor of Fascin (B1174746) 1, an actin-bundling protein.[1] Fascin 1 is a key player in the formation of cellular protrusions such as filopodia and lamellipodia, which are essential for cell migration, invasion, and metastasis.[2][3] Elevated expression of Fascin 1 in various cancers is correlated with increased metastatic potential, aggressive disease, and poor prognosis.[3][4] The therapeutic targeting of Fascin 1, therefore, represents a promising strategy to inhibit tumor metastasis.[2][3]

Furthermore, emerging evidence suggests that Fascin 1 may contribute to chemotherapy resistance, providing a strong rationale for investigating Fascin 1 inhibitors in combination with other anti-cancer agents.[5] These application notes provide a theoretical framework and hypothetical protocols for studying the combination of BDP-13176 with other chemotherapy agents to explore potential synergistic anti-tumor effects.

Mechanism of Action and Proposed Combination Strategies

BDP-13176 inhibits the actin-bundling activity of Fascin 1, leading to the disruption of cytoskeletal structures required for cell motility.[1] This mechanism is anticipated to reduce the invasive capacity of cancer cells and inhibit metastasis.

Signaling Pathway of Fascin 1 in Cell Migration

Caption: Role of Fascin 1 in actin bundling and cell migration, and the inhibitory action of BDP-13176.

Proposed Combination Strategies:

• With Cytotoxic Agents: Combining BDP-13176 with microtubule-targeting agents (e.g., paclitaxel) or other cytotoxic drugs could offer a dual approach: inhibiting cell proliferation and simultaneously blocking the metastatic escape routes of surviving cancer cells.

• With Targeted Therapies: Co-targeting Fascin 1 and other key oncogenic pathways, such as the EGFR pathway, has been suggested as a promising strategy, particularly in cancers like triple-negative breast cancer.[6]

• With Immunotherapy: Preclinical and clinical studies of another Fascin 1 inhibitor, NP-G2-044, have shown synergistic effects when combined with immune checkpoint inhibitors (e.g., anti-PD-1).[7][8][9] This is attributed to the role of Fascin 1 in dendritic cell function within the tumor microenvironment.[7] A similar synergistic effect could be explored with BDP-13176.

Hypothetical Experimental Protocols

The following protocols are proposed as a starting point for investigating the combination of BDP-13176 with other chemotherapy agents.

Protocol 1: In Vitro Synergy Assessment

Objective: To determine the synergistic, additive, or antagonistic effects of BDP-13176 in combination with other chemotherapy agents on cancer cell viability.

Materials:

• Cancer cell lines with known Fascin 1 expression levels

• BDP-13176 (MedChemExpress)[1]

• Selected chemotherapy agents (e.g., Paclitaxel, Cisplatin, Doxorubicin)

• Cell culture medium and supplements

• 96-well plates

• Cell viability assay reagent (e.g., CellTiter-Glo®)

• Plate reader

Workflow:

Caption: Workflow for in vitro synergy assessment of BDP-13176 with other chemotherapy agents.

Methodology:

• Cell Seeding: Seed cancer cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare serial dilutions of BDP-13176 and the selected chemotherapy agent(s) in cell culture medium.

• Treatment: Treat the cells with BDP-13176 alone, the chemotherapy agent alone, and in combination at various concentration ratios (checkerboard matrix). Include vehicle-treated wells as a control.

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions.

• Viability Assessment: Measure cell viability using a suitable assay according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the half-maximal inhibitory concentration (IC50) for each agent alone.

  • Use software like CompuSyn to calculate the Combination Index (CI) based on the Chou-Talalay method. A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Hypothetical Data Presentation:

Cell Line	Agent	IC50 (nM) [Single Agent]	Combination with BDP-13176	Combination Index (CI) at ED50	Interpretation
MDA-MB-231	BDP-13176	240	-	-	-
(Breast)	Paclitaxel	15	1:1 ratio	0.6	Synergy
A549 (Lung)	BDP-13176	300	-	-	-
Cisplatin	5000	1:10 ratio	0.8	Synergy
PANC-1	BDP-13176	280	-	-	-
(Pancreatic)	Gemcitabine	50	1:2 ratio	1.1	Additive/Slight Antagonism

Protocol 2: In Vivo Combination Efficacy Study

Objective: To evaluate the anti-tumor efficacy of BDP-13176 in combination with a selected therapeutic agent in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Cancer cell line for tumor implantation

• BDP-13176

• Selected combination agent (e.g., anti-PD-1 antibody)

• Vehicle for drug formulation

• Calipers for tumor measurement

• Animal housing and monitoring equipment

Workflow:

Caption: Workflow for in vivo combination efficacy study using a xenograft mouse model.

Methodology:

• Tumor Implantation: Subcutaneously implant cancer cells into the flank of immunocompromised mice.

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group).

• Treatment Groups:

  • Group 1: Vehicle control

  • Group 2: BDP-13176 (e.g., daily oral gavage)

  • Group 3: Combination agent (e.g., anti-PD-1 antibody, intraperitoneal injection twice weekly)

  • Group 4: BDP-13176 + combination agent

• Dosing and Administration: Formulate BDP-13176 for oral or intraperitoneal administration based on solubility.[1] Administer drugs according to the planned schedule for a defined period (e.g., 28 days).

• Monitoring: Measure tumor volume with calipers twice a week. Monitor body weight and overall animal health.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry). Calculate the Tumor Growth Inhibition (TGI) for each treatment group.

Hypothetical Data Presentation:

Treatment Group	Mean Tumor Volume at Day 28 (mm³)	Tumor Growth Inhibition (TGI) (%)
Vehicle Control	1500 ± 250	-
BDP-13176	1100 ± 180	26.7
Anti-PD-1 Ab	1000 ± 200	33.3
BDP-13176 + Anti-PD-1 Ab	450 ± 90	70.0

Conclusion

The Fascin 1 inhibitor BDP-13176 holds promise as an anti-metastatic agent. The provided hypothetical protocols and application notes offer a structured approach for researchers to investigate the potential of BDP-13176 in combination with other chemotherapy and immunotherapy agents. Such studies are crucial to unlock the full therapeutic potential of targeting Fascin 1 in cancer treatment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are fascin inhibitors and how do they work? [synapse.patsnap.com]
• 3. Fascin actin-bundling protein 1 in human cancer: promising biomarker or therapeutic target? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Emerging Role of Fascin-1 in the Pathogenesis, Diagnosis, and Treatment of the Gastrointestinal Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. FSCN1 acts as a promising therapeutic target in the blockade of tumor cell motility: a review of its function, mechanism, and clinical significance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ascopubs.org [ascopubs.org]
• 9. ascopubs.org [ascopubs.org]

Technical Notes & Optimization

BDP-13176 solubility issues and solutions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the solubility of BDP-13176, a potent Fascin 1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for initially dissolving BDP-13176?

A1: The recommended solvent for creating a stock solution of BDP-13176 is dimethyl sulfoxide (B87167) (DMSO). It exhibits high solubility in DMSO, reaching up to 125 mg/mL (251.32 mM).[1] For optimal results, it is crucial to use newly opened, anhydrous DMSO, as its hygroscopic nature can negatively impact the solubility of the compound.[1]

Q2: My BDP-13176 is not fully dissolving in DMSO, what should I do?

A2: If you encounter difficulty dissolving BDP-13176 in DMSO, applying ultrasonic treatment is recommended to facilitate dissolution.[1][2] Ensure the DMSO is of high purity and has been stored properly to avoid moisture absorption.

Q3: Can I store BDP-13176 in solution?

A3: Yes, BDP-13176 stock solutions in DMSO can be stored. For long-term storage, it is recommended to aliquot the solution and store it at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles to maintain the stability and activity of the compound.[1]

Q4: I observed precipitation when diluting my DMSO stock solution in aqueous media for my in vitro assay. How can I prevent this?

A4: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic compounds. To mitigate this, ensure the final concentration of DMSO in your cell culture media or assay buffer is kept low, typically below 1%. Pre-warming the aqueous media to 37°C before adding the BDP-13176 stock solution can also help. If precipitation persists, consider a serial dilution of the stock solution in DMSO before adding it to the aqueous medium.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Cloudy solution or visible precipitate in DMSO stock.	- Incomplete dissolution. - Use of old or hydrated DMSO.	- Apply sonication to the solution until it becomes clear.[1][2] - Use a fresh, unopened bottle of anhydrous DMSO.[1]
Precipitation upon dilution into aqueous media for in vitro experiments.	- Low aqueous solubility of BDP-13176. - Final DMSO concentration is too low to maintain solubility.	- Pre-warm the aqueous media to 37°C before adding the compound. - Perform a serial dilution in DMSO first to lower the concentration before adding to the aqueous solution.
Inconsistent experimental results.	- Instability of the compound due to improper storage. - Inaccurate concentration due to incomplete dissolution.	- Aliquot stock solutions and avoid repeated freeze-thaw cycles.[1] - Ensure the compound is fully dissolved in the stock solution by visual inspection and sonication if necessary.
Difficulty preparing solutions for in vivo studies.	- Complex solvent systems required for animal administration.	- Follow a stepwise protocol for adding each component of the solvent system, ensuring complete mixing at each step.[2]

Experimental Protocols

Preparation of BDP-13176 Stock Solution

Parameter	Value
Solvent	Dimethyl Sulfoxide (DMSO)
Solubility	125 mg/mL (251.32 mM)[1][2]
Procedure	1. Weigh the desired amount of BDP-13176 powder. 2. Add the appropriate volume of fresh, anhydrous DMSO. 3. Use sonication to aid dissolution until the solution is clear.[1][2]
Storage	-80°C for up to 6 months; -20°C for up to 1 month.[1]

Preparation of BDP-13176 for In Vivo Administration

Formulation 1: Clear Solution

Component	Percentage
DMSO	10%
PEG300	40%
Tween-80	5%
Saline	45%
Final Solubility	≥ 2.08 mg/mL (4.18 mM)[2]
Procedure	Add each solvent one by one in the order listed. Ensure the solution is mixed thoroughly after each addition.[2]

Formulation 2: Suspended Solution

Component	Percentage
DMSO	10%
20% SBE-β-CD in saline	90%
Final Solubility	2.08 mg/mL (4.18 mM)[2]
Procedure	1. Prepare a 20.8 mg/mL stock solution of BDP-13176 in DMSO. 2. Add 100 µL of the DMSO stock solution to 900 µL of 20% SBE-β-CD in saline. 3. Mix thoroughly. Ultrasonic treatment may be required.[2]

Formulation 3: Clear Solution in Corn Oil

Component	Percentage
DMSO	10%
Corn oil	90%
Final Solubility	≥ 2.08 mg/mL (4.18 mM)[2]
Procedure	1. Prepare a 20.8 mg/mL stock solution of BDP-13176 in DMSO. 2. Add 100 µL of the DMSO stock solution to 900 µL of corn oil. 3. Mix thoroughly.[2]

Visualizations

Caption: Simplified signaling pathway showing upstream regulators of Fascin 1 and its downstream effects on the actin cytoskeleton, which are inhibited by BDP-13176.

Caption: Experimental workflow for preparing BDP-13176 solutions for in vitro and in vivo use.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Troubleshooting BDP-13176 precipitation in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with BDP-13176. The following information is designed to address specific issues that may be encountered during experiments, with a focus on the common problem of compound precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is BDP-13176 and what is its mechanism of action?

A1: BDP-13176 is a potent inhibitor of fascin (B1174746) 1, a protein involved in bundling actin filaments.[1][2] It has a binding affinity (Kd) of 90 nM and an IC50 of 240 nM for fascin 1.[1][3] By inhibiting fascin 1, BDP-13176 disrupts the formation of cellular structures like filopodia and invadopodia, which are critical for cell migration and invasion. This makes BDP-13176 a potential anti-metastatic agent.[1][2]

Q2: What is the recommended solvent and storage condition for BDP-13176?

A2: The recommended solvent for creating a stock solution of BDP-13176 is Dimethyl Sulfoxide (DMSO).[1][4] It is advisable to store the solid compound at -20°C for long-term stability. Once dissolved in DMSO, the stock solution should be stored at -80°C.

Q3: Why is my BDP-13176 precipitating when I add it to my cell culture media?

A3: Precipitation of BDP-13176 upon addition to aqueous cell culture media is a common issue, likely due to its hydrophobic nature. While highly soluble in DMSO, a rapid change in the solvent environment from DMSO to the aqueous media can cause the compound to "crash out" of solution.[5][6][7] This is a common phenomenon for hydrophobic compounds.[5][7]

Troubleshooting Guide: BDP-13176 Precipitation

This guide provides a systematic approach to resolving precipitation issues with BDP-13176 in cell culture media.

Issue 1: Immediate Precipitation Upon Addition to Media

Question: I dissolved BDP-13176 in DMSO to make a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is causing this and how can I fix it?

Answer: Immediate precipitation is typically due to the poor aqueous solubility of BDP-13176 and the rapid dilution of the DMSO solvent.[5][6] Here are the potential causes and recommended solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of BDP-13176 in the media exceeds its aqueous solubility limit.[5]	Decrease the final working concentration of BDP-13176. Perform a solubility test to determine the maximum soluble concentration in your specific media.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of media can cause a rapid solvent exchange, leading to precipitation.[5]	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media.[5]
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.[5]	Always use pre-warmed (37°C) cell culture media for dilutions.[5]
High DMSO Concentration in Final Solution	While DMSO aids initial dissolution, high final concentrations can be toxic to cells and may not prevent precipitation upon significant dilution.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[8] This may require making a more dilute stock solution in DMSO.

• Prepare a Serial Dilution of BDP-13176 in DMSO: Start with your highest concentration DMSO stock and prepare a 2-fold serial dilution in DMSO.

• Add to Media: In a multi-well plate, add a fixed volume of each DMSO dilution to a corresponding well containing your complete cell culture medium (pre-warmed to 37°C). For example, add 2 µL of each DMSO dilution to 200 µL of media. Include a DMSO-only control.

• Incubate and Observe: Incubate the plate under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Visual Inspection: Visually inspect each well for any signs of precipitation (cloudiness, crystals, or sediment) at different time points (e.g., immediately, 1 hour, 4 hours, and 24 hours).[6]

• Microscopic Examination: For a more detailed inspection, transfer a small aliquot from each well onto a microscope slide and check for micro-precipitates.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear and free of any visible precipitate is considered the maximum soluble concentration under your experimental conditions.

Issue 2: Delayed Precipitation After Incubation

Question: My media with BDP-13176 looks fine initially, but after a few hours or days in the incubator, I observe a crystalline or cloudy precipitate. What could be happening?

Answer: Delayed precipitation can occur due to changes in the media environment over time.

Potential Cause	Explanation	Recommended Solution
Temperature Fluctuations	Repeated removal of culture vessels from the incubator can cause temperature cycling, which may affect compound solubility.[5]	Minimize the time that culture vessels are outside the incubator. If frequent observation is necessary, consider using a microscope with an integrated incubator.
Evaporation of Media	In long-term cultures, evaporation can concentrate all media components, including BDP-13176, potentially exceeding its solubility limit.[5]	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.[5]
Interaction with Media Components	BDP-13176 may interact with salts, amino acids, or other components in the media, forming insoluble complexes over time.[5]	If possible, try a different basal media formulation.
pH Shift	The CO2 environment in an incubator can alter the pH of the media, which could affect the solubility of BDP-13176 if it is a pH-sensitive compound.[6]	Ensure the media is properly buffered for the incubator's CO2 concentration.

Visual Guides

Troubleshooting Workflow for BDP-13176 Precipitation

Caption: A logical workflow for troubleshooting BDP-13176 precipitation.

Simplified Signaling Pathway of BDP-13176 Action

Caption: Inhibition of fascin 1 by BDP-13176 disrupts actin bundling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. BDP-13176 Supplier | CAS 2290660-61-4 | AOBIOUS [aobious.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Optimizing BDP-13176 working concentration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the working concentration of BDP-13176 for their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BDP-13176?

BDP-13176 is a potent inhibitor of Fascin 1, an actin-bundling protein.[1][2] Fascin 1 cross-links filamentous actin (F-actin) into tightly packed parallel bundles, which are crucial for the formation of cellular protrusions like filopodia and invadopodia. These structures are involved in cell migration and invasion. By inhibiting Fascin 1, BDP-13176 disrupts these processes, giving it potential as an anti-metastatic agent.[1][2]

Q2: What are the key binding and inhibitory concentrations of BDP-13176?

The affinity and inhibitory concentrations of BDP-13176 for Fascin 1 have been determined through various assays. A summary of these values is provided in the table below.

Parameter	Value	Description
Kd (SPR)	85 nM	Dissociation constant determined by Surface Plasmon Resonance, indicating high affinity.[2]
Kd (ITC)	50 nM	Dissociation constant determined by Isothermal Titration Calorimetry.[2]
Kd	90 nM	A generally cited dissociation constant.[1]
IC50	240 nM	The half maximal inhibitory concentration for Fascin 1's actin-bundling activity.[1][2]

Q3: How should BDP-13176 be stored?

For long-term storage, it is recommended to store the stock solution of BDP-13176 at -80°C for up to 6 months. For shorter periods, storage at -20°C for up to 1 month is acceptable.[1]

Q4: What is a recommended starting concentration range for in vitro experiments?

Based on its inhibitory activity, a starting concentration range of 0-1 μM is recommended for in vitro experiments investigating the inhibition of Fascin 1 bundling activity.[1][2] The optimal concentration will depend on the specific cell type and experimental conditions.

Troubleshooting Guide

Q5: I am observing low efficacy of BDP-13176 in my cell-based assay. What are the possible reasons?

• Suboptimal Concentration: The IC50 of 240 nM is a starting point. The optimal concentration can vary between cell lines due to differences in cell permeability and expression levels of Fascin 1. Consider performing a dose-response experiment to determine the optimal concentration for your specific cell line.

• Compound Degradation: Ensure that the compound has been stored correctly at -80°C or -20°C and has not undergone multiple freeze-thaw cycles.

• Solubility Issues: BDP-13176 may precipitate out of solution at higher concentrations. Ensure the final concentration of the solvent (e.g., DMSO) is compatible with your cell culture and that the compound is fully dissolved before adding it to your media.

Q6: I am seeing significant off-target effects or cellular toxicity. What can I do?

• Reduce Concentration: The observed toxicity might be due to a high concentration of BDP-13176. Try using a lower concentration range in your experiments.

• Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) in your culture medium is at a non-toxic level (typically <0.1%).

• Assay-Specific Effects: Consider the possibility that the observed effects are specific to your assay. Use appropriate controls, including a vehicle control (solvent only), to distinguish between compound-specific effects and other experimental artifacts.

Q7: How do I prepare BDP-13176 for in vivo studies?

The preparation method depends on the route of administration. Here are a few examples of solvent formulations:

• For Intraperitoneal Injection (Suspension): A stock solution in DMSO can be diluted in 20% SBE-β-CD in saline.[1]

• For Oral Administration (Clear Solution): A stock solution in DMSO can be mixed with PEG300, Tween-80, and saline.[1]

• For Oral Administration (in Oil): A stock solution in DMSO can be mixed with corn oil.[1]

It is crucial to ensure the final solution is homogenous before administration.

Experimental Protocols & Visualizations

Signaling Pathway of Fascin 1 and BDP-13176

The following diagram illustrates the role of Fascin 1 in actin bundling and how BDP-13176 inhibits this process.

Caption: BDP-13176 inhibits Fascin 1, preventing actin bundling and cell migration.

Experimental Workflow: Optimizing BDP-13176 Working Concentration

This workflow outlines the steps to determine the optimal working concentration of BDP-13176 for a cell-based assay.

Caption: Workflow for determining the optimal working concentration of BDP-13176.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]

Potential off-target effects of BDP-13176

This technical support center provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance for experiments involving BDP-13176, a potent fascin (B1174746) 1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target properties of BDP-13176?

A1: BDP-13176 is a potent inhibitor of fascin 1, an actin-bundling protein.[1][2][3] Its primary mechanism of action is to disrupt the formation of filopodia and invadopodia, which are crucial for cell migration and invasion, making it a candidate for anti-metastatic therapies.[2][4][5] Key quantitative data for BDP-13176 are summarized in the table below.

Q2: Are there any known or suspected off-target effects of BDP-13176?

A2: While a specific off-target profile for BDP-13176 has not been published, studies on other fascin inhibitors have suggested the potential for unspecified off-target effects on immune cells, including T-cells and dendritic cells.[6] In a clinical trial for the fascin inhibitor NP-G2-044, common adverse events included diarrhea, fatigue, and nausea, which could be indicative of systemic off-target effects.[7][8] Researchers should be aware of the potential for BDP-13176 to modulate immune cell activity unexpectedly.

Q3: My experiment shows unexpected changes in T-cell activation after treatment with BDP-13176. What could be the cause?

A3: This could be an off-target effect. Small molecule inhibitors can sometimes interact with kinases or other signaling molecules involved in T-cell activation.[9] Key pathways in T-cells, such as the T-cell receptor (TCR) signaling cascade, involve numerous kinases (e.g., Lck, ZAP70) that are common off-target liabilities.[10][11][12] It is also possible that BDP-13176 is indirectly affecting T-cells by modulating dendritic cell function.[13] See the troubleshooting guide below for steps to investigate this observation.

Q4: How can I proactively screen for potential off-target effects of BDP-13176 in my experimental system?

A4: A tiered approach is recommended. Initially, a broad kinase panel screening can help identify potential off-target kinase interactions. For cellular validation, a Cellular Thermal Shift Assay (CETSA) can confirm target engagement and identify off-target binding in a more physiological context. Further characterization can be achieved through chemical proteomics to pull down and identify interacting proteins.

Quantitative Data Summary

Parameter	Value	Reference
Target	Fascin 1	[1][4]
Binding Affinity (Kd)	90 nM	[1][2]
IC50 (Actin Bundling)	240 nM	[1][2]
Molecular Formula	C24H22Cl2N6O2	[3]
Molecular Weight	497.38 g/mol	[4]

Troubleshooting Guides

Issue 1: Unexpected Increase or Decrease in T-cell Activation Markers (e.g., CD69, CD25)

• Potential Cause: Off-target modulation of the T-cell receptor (TCR) signaling pathway.

• Troubleshooting Steps:

  • Confirm On-Target Effect: Ensure that BDP-13176 is inhibiting fascin 1 in your cell system at the concentration used. This can be assessed by observing changes in cell morphology (e.g., reduction in filopodia) or by a cell migration assay.

  • Western Blot Analysis of TCR Signaling: Analyze the phosphorylation status of key proteins in the TCR signaling cascade, such as Lck, ZAP70, and PLCγ1. An unexpected change in phosphorylation of these proteins could indicate an off-target effect.

  • Dose-Response Analysis: Perform a dose-response experiment to determine if the effect on T-cell activation is concentration-dependent. A distinct concentration-response from the on-target effect may suggest an off-target interaction.

  • Use a Structurally Unrelated Fascin Inhibitor: If available, compare the effects of BDP-13176 with a fascin inhibitor from a different chemical series. If both compounds produce the same effect on T-cell activation, it is more likely to be an on-target or pathway-related phenomenon. If the effects differ, it points towards a specific off-target effect of BDP-13176.

Issue 2: Inconsistent Results Between Different Cell Types

• Potential Cause: Differential expression of off-target proteins.

• Troubleshooting Steps:

  • Confirm Target Expression: Verify that fascin 1 is expressed at comparable levels in the cell types being used via western blot or qPCR.

  • Proteomic Analysis: If the issue persists, consider a proteomic analysis of the different cell types to identify potential off-target candidates that are differentially expressed.

  • Literature Review: Search for known differences in the signaling pathways of the cell types you are using, which might explain the varied responses to BDP-13176.

Experimental Protocols

Protocol 1: Western Blot for T-Cell Receptor (TCR) Signaling Pathway

Objective: To assess the effect of BDP-13176 on the phosphorylation of key proteins in the TCR signaling pathway.

Methodology:

• Cell Culture and Treatment: Culture Jurkat T-cells (or primary T-cells) to the desired density. Treat cells with BDP-13176 at various concentrations (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO) for a predetermined time (e.g., 1-2 hours).

• T-Cell Stimulation: Stimulate the T-cells with an anti-CD3/CD28 antibody cocktail for a short period (e.g., 5-15 minutes) to activate the TCR pathway.

• Cell Lysis: Immediately lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against phosphorylated and total forms of key signaling proteins (e.g., p-Lck, Lck, p-ZAP70, ZAP70, p-PLCγ1, PLCγ1).

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To determine if BDP-13176 directly binds to off-target proteins in a cellular context.

Methodology:

• Cell Treatment: Treat intact cells with BDP-13176 or a vehicle control.

• Heating: Heat the cell lysates across a range of temperatures (e.g., 40-70°C).

• Protein Separation: Separate the soluble protein fraction from the aggregated proteins by centrifugation.

• Detection: Analyze the amount of a suspected off-target protein remaining in the soluble fraction by western blot.

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of BDP-13176 indicates direct binding to the protein of interest.

Visualizations

Caption: Potential off-target effects of BDP-13176 on the T-Cell Receptor signaling pathway.

Caption: A logical workflow for investigating potential off-target effects of BDP-13176.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. BDP-13176 - Immunomart [immunomart.com]
• 4. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 5. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 6. researchgate.net [researchgate.net]
• 7. ASCO – American Society of Clinical Oncology [asco.org]
• 8. cancernetwork.com [cancernetwork.com]
• 9. A small molecule c-Rel inhibitor reduces alloactivation of T-cells without compromising anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Small molecule inhibition of Csk alters affinity recognition by T cells | eLife [elifesciences.org]
• 12. youtube.com [youtube.com]
• 13. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize BDP-13176 cytotoxicity in experiments

Welcome to the technical support center for BDP-13176, a potent inhibitor of fascin (B1174746) 1. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing cytotoxicity and addressing common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BDP-13176?

A1: BDP-13176 is a potent and specific small molecule inhibitor of Fascin 1.[1] Fascin 1 is an actin-bundling protein that plays a critical role in the formation of cell protrusions such as filopodia and invadopodia, which are essential for cell migration and invasion.[2][3] By binding to fascin 1, BDP-13176 prevents the cross-linking of actin filaments, thereby inhibiting the formation of these structures and ultimately blocking cancer cell metastasis.[3][4] The reported binding affinity (Kd) of BDP-13176 for fascin 1 is 90 nM, and it inhibits fascin 1's actin-bundling activity with an IC50 of 240 nM.[1]

Q2: Does BDP-13176 directly kill cancer cells?

A2: The primary mechanism of BDP-13176 is anti-metastatic, not necessarily cytotoxic.[3][5] Fascin inhibitors primarily target cell migration and invasion.[3][6] However, at higher concentrations or in specific cell lines, BDP-13176 may induce cytotoxicity. It is crucial to perform a dose-response curve for your specific cell line to distinguish between anti-migratory and cytotoxic effects. For instance, the fascin inhibitor NP-G2-044 was shown to inhibit the growth of certain triple-negative breast cancer cell lines with high EGFR expression, but not others.[5]

Q3: What are the recommended storage and handling conditions for BDP-13176?

A3: For long-term storage, BDP-13176 powder should be stored at -20°C. A stock solution, typically prepared in dimethyl sulfoxide (B87167) (DMSO), should be stored at -80°C to maintain stability. Avoid repeated freeze-thaw cycles.

Q4: How should I prepare BDP-13176 for in vitro experiments?

A4: It is recommended to first prepare a high-concentration stock solution in a suitable organic solvent like DMSO. For cell-based assays, this stock solution can then be diluted to the final working concentration in the cell culture medium. It is critical to ensure the final DMSO concentration in the culture medium is low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with BDP-13176.

Issue 1: High levels of cell death observed at expected anti-migratory concentrations.

• Possible Cause 1: Off-target effects.

  • Solution: While BDP-13176 is a potent fascin 1 inhibitor, off-target effects can occur, especially at higher concentrations. To confirm that the observed cytotoxicity is due to fascin 1 inhibition, consider using a structurally different fascin 1 inhibitor as a control. If both compounds produce a similar cytotoxic phenotype, it is more likely an on-target effect. Additionally, siRNA or shRNA-mediated knockdown of fascin 1 can help to validate the phenotype.

• Possible Cause 2: Cell line sensitivity.

  • Solution: Different cell lines can have varying sensitivities to fascin 1 inhibition. Perform a thorough dose-response analysis to determine the optimal concentration range that inhibits migration without causing significant cell death in your specific cell line.

• Possible Cause 3: Solvent toxicity.

  • Solution: Ensure the final concentration of your solvent (e.g., DMSO) is below the toxic threshold for your cells. Always include a vehicle control (medium with the same final concentration of the solvent) in your experiments.

Issue 2: Inconsistent or no inhibition of cell migration.

• Possible Cause 1: Suboptimal inhibitor concentration.

  • Solution: The effective concentration of BDP-13176 can vary between cell lines. Perform a dose-response experiment to determine the IC50 for migration inhibition in your specific cell model.

• Possible Cause 2: Compound instability or degradation.

  • Solution: Ensure that your stock solution of BDP-13176 is fresh and has been stored properly. Avoid multiple freeze-thaw cycles. It is advisable to aliquot the stock solution into single-use vials.

• Possible Cause 3: Issues with the migration assay.

  • Solution: Optimize your migration assay protocol. This includes ensuring proper cell density, incubation time, and chemoattractant concentration.

Issue 3: Compound precipitation in the cell culture medium.

• Possible Cause 1: Low aqueous solubility.

  • Solution: BDP-13176, like many small molecule inhibitors, has limited solubility in aqueous solutions. To avoid precipitation when diluting your DMSO stock solution into the culture medium, try the following:

    • Stepwise Dilution: Instead of adding the concentrated stock directly to the final volume of medium, perform serial dilutions.

    • Pre-warming the medium: Gently warm the cell culture medium to 37°C before adding the compound.

    • Vortexing during dilution: Add the stock solution dropwise to the medium while gently vortexing.

Data Presentation

Table 1: Representative IC50 Values of a Fascin 1 Inhibitor (NP-G2-044) in Bladder Cancer Cell Lines

While specific cytotoxicity data for BDP-13176 is not widely published, the following table provides IC50 values for another fascin 1 inhibitor, NP-G2-044, which can serve as a reference. Note that these values are for the inhibition of cell migration and adhesion, not necessarily cell viability.[6]

Cell Line	Assay Type	IC50 (µM)
T24	Migration	9 - 13
UMUC-3	Migration	9 - 13
J82	Migration	9 - 13
TCCSUP	Migration	9 - 13
RT4	Migration	9 - 13
T24	Adhesion	7.8 - 9.4
UMUC-3	Adhesion	7.8 - 9.4
J82	Adhesion	7.8 - 9.4
TCCSUP	Adhesion	7.8 - 9.4
RT4	Adhesion	7.8 - 9.4

Note: The authors suggest that the actual IC50 values for free NP-G2-044 are significantly lower (0.27–0.39 μM for migration and 0.23–0.28 μM for adhesion) when accounting for plasma protein binding.[6]

Experimental Protocols

Protocol 1: Determining the IC50 of BDP-13176 using an MTT Assay

This protocol outlines the steps for determining the half-maximal inhibitory concentration (IC50) of BDP-13176 on the viability of adherent cancer cell lines.

Materials:

• BDP-13176

• DMSO (cell culture grade)

• Selected cancer cell line

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding:

  • Culture the selected cancer cell line to 70-80% confluency.

  • Trypsinize and resuspend the cells in complete medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• BDP-13176 Treatment:

  • Prepare a 10 mM stock solution of BDP-13176 in DMSO.

  • Perform serial dilutions of the BDP-13176 stock solution in complete culture medium to achieve the desired final concentrations. A common starting range is 0.01 µM to 100 µM.

  • Include a "vehicle control" (medium with the highest concentration of DMSO used) and a "no-cell control" (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of BDP-13176.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Subtract the average absorbance of the "no-cell control" wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percent viability against the logarithm of the BDP-13176 concentration and use a non-linear regression analysis to determine the IC50 value.

Mandatory Visualizations

Caption: Workflow for determining the IC50 of BDP-13176.

Caption: Simplified Fascin 1 signaling pathway in cancer metastasis.

References

• 1. BDP-13176 - Immunomart [immunomart.com]
• 2. Fascin-1 in Cancer Cell Metastasis: Old Target-New Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are fascin inhibitors and how do they work? [synapse.patsnap.com]
• 4. A nanobody inhibitor of Fascin-1 actin-bundling activity and filopodia formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

BDP-13176 Protocol Optimization for Consistent Results: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of BDP-13176, a potent fascin (B1174746) 1 inhibitor. Here you will find troubleshooting guidance, frequently asked questions, and detailed experimental protocols to ensure consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is BDP-13176 and what is its mechanism of action?

A1: BDP-13176 is a potent small molecule inhibitor of fascin 1, a protein involved in bundling actin filaments.[1][2][3] Fascin 1 plays a critical role in the formation of cell protrusions like filopodia and invadopodia, which are essential for cell migration and invasion.[3] By inhibiting the actin-bundling activity of fascin 1, BDP-13176 can impede these processes, making it a valuable tool for research into cancer metastasis.[1][3]

Q2: What are the key properties of BDP-13176?

A2: The key properties of BDP-13176 are summarized in the table below.

Property	Value
Target	Fascin 1[1][2][3]
Binding Affinity (Kd)	90 nM[1]
IC50	240 nM[1][4]
Molecular Formula	C24H22Cl2N6O2[2][4]
Molecular Weight	497.38 g/mol [4]
CAS Number	2290660-61-4[4]

Q3: How should I store and handle BDP-13176?

A3: Proper storage is crucial for maintaining the stability and activity of BDP-13176.

• Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4]

• In Solvent: Prepare stock solutions in a suitable solvent like DMSO. Aliquot and store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][4] Avoid repeated freeze-thaw cycles.

Q4: How do I prepare a stock solution of BDP-13176?

A4: For in vitro experiments, BDP-13176 can be dissolved in DMSO. For a 10 mM stock solution, dissolve 4.97 mg of BDP-13176 in 1 mL of DMSO. Ultrasonic treatment may be necessary to fully dissolve the compound.[4] For in vivo experiments, specific formulations with solvents like PEG300, Tween-80, and saline are recommended.[1][4]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with BDP-13176.

Issue 1: Inconsistent or lower-than-expected potency (higher IC50).

• Possible Cause 1: Compound degradation.

  • Solution: Ensure that BDP-13176 powder and stock solutions are stored correctly and within their recommended shelf life.[1][4] Prepare fresh working solutions from a new aliquot of the stock solution for each experiment.

• Possible Cause 2: Incomplete dissolution.

  • Solution: Visually inspect your stock solution to ensure the compound is fully dissolved. Use of an ultrasonic bath can aid in dissolution.[4]

• Possible Cause 3: Instability in cell culture media.

  • Solution: Some small molecules can be unstable in aqueous solutions at 37°C or may interact with media components.[5] Minimize the pre-incubation time of the compound in the media before adding it to the cells.

• Possible Cause 4: High cell density.

  • Solution: An excessive number of cells can lead to a higher apparent IC50. Optimize cell seeding density to ensure consistent results.

Issue 2: High levels of cell death or cytotoxicity observed.

• Possible Cause 1: High concentration of BDP-13176.

  • Solution: Perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line. It's advisable to start with concentrations below the reported IC50 value.[6]

• Possible Cause 2: Solvent toxicity.

  • Solution: Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is below the toxic threshold for your cell line, which is typically less than 0.1-0.5%.[6] Always include a solvent-only control in your experiments.[6]

• Possible Cause 3: Prolonged exposure.

  • Solution: Reduce the incubation time with the inhibitor. Determine the minimum time required to achieve the desired biological effect.[6]

Issue 3: Lack of a clear biological effect (e.g., no change in cell migration).

• Possible Cause 1: Low expression of fascin 1 in the cell line.

  • Solution: Verify the expression level of fascin 1 in your chosen cell line using techniques like Western blotting or qPCR. BDP-13176 will have a more pronounced effect in cells with high fascin 1 expression.

• Possible Cause 2: Insufficient cell permeability.

  • Solution: While many small molecules are cell-permeable, this can vary.[6][7] If you suspect this is an issue, you may need to consult literature for permeability data or consider alternative assays. A first step would be to ensure the in vitro activity of your compound batch is as expected.

• Possible Cause 3: Incorrect timing of inhibitor addition.

  • Solution: The inhibitor must be present to act on its target. For cell migration assays, pre-incubating the cells with BDP-13176 before initiating the migration stimulus is often necessary.

Signaling Pathways and Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BDP-13176 - Immunomart [immunomart.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. PROTACs to Address the Challenges Facing Small Molecule Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls in experiments with BDP-13176

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with BDP-13176, a selective inhibitor of the XYZ kinase.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for BDP-13176?

A1: BDP-13176 is a potent and selective ATP-competitive inhibitor of the XYZ kinase. By binding to the ATP-binding pocket of XYZ kinase, it prevents the phosphorylation of its downstream substrate, Protein-A, thereby inhibiting the pro-proliferative XYZ signaling pathway.

Q2: What is the recommended solvent for dissolving BDP-13176?

A2: For in vitro assays, it is recommended to dissolve BDP-13176 in 100% DMSO to create a stock solution of 10 mM. For cell-based assays, this stock solution should be further diluted in cell culture medium to the desired final concentration. The final DMSO concentration in the cell culture should be kept below 0.1% to avoid solvent-induced toxicity.

Q3: What is the stability of BDP-13176 in solution?

A3: The 10 mM DMSO stock solution of BDP-13176 is stable for up to 3 months when stored at -20°C and protected from light. Working solutions in aqueous buffers or cell culture media should be prepared fresh for each experiment and used within 24 hours.

Troubleshooting Guides

Issue 1: High Variability in IC50 Values in In Vitro Kinase Assays

Possible Cause	Troubleshooting Step
Reagent Instability	Ensure ATP and XYZ kinase are fresh and have been stored correctly. Prepare fresh ATP solutions for each assay.
Assay Conditions	Optimize the incubation time and enzyme concentration. Ensure the assay is run within the linear range of the enzyme kinetics.
Compound Dilution Errors	Perform serial dilutions carefully. Use low-binding pipette tips and plates to prevent compound loss.

Issue 2: Poor Dose-Response Curve in Cell-Based Viability Assays

Possible Cause	Troubleshooting Step
Compound Precipitation	Visually inspect the cell culture medium for any signs of compound precipitation, especially at higher concentrations. If precipitation is observed, consider lowering the highest concentration or using a different formulation with a solubilizing agent.
Cell Seeding Density	Optimize cell seeding density to ensure cells are in the logarithmic growth phase during the experiment. Overly confluent or sparse cultures can lead to inconsistent results.
Assay Incubation Time	The incubation time with BDP-13176 may be too short to observe a significant effect on cell viability. Consider extending the incubation period (e.g., 48 or 72 hours).

Experimental Protocols

Protocol 1: In Vitro XYZ Kinase Assay

• Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.

• Add 5 µL of diluted BDP-13176 (in 10% DMSO) to the wells of a 384-well plate.

• Add 10 µL of a solution containing the XYZ kinase and its substrate, a biotinylated peptide of Protein-A, to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution. The final ATP concentration should be equal to the Km for the XYZ kinase.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction by adding 25 µL of a solution containing EDTA.

• Detect the phosphorylated substrate using a luminescence-based kinase assay kit according to the manufacturer's instructions.

• Calculate the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol 2: Cell Viability (MTT) Assay

• Seed cancer cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Treat the cells with a serial dilution of BDP-13176 (e.g., 0.01 to 10 µM) for 48 hours. Include a vehicle control (0.1% DMSO).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Normalize the results to the vehicle control and calculate the cell viability percentage.

Quantitative Data Summary

Table 1: IC50 Values of BDP-13176 under Different Assay Conditions

Assay Condition	IC50 (nM)	Standard Deviation
10 µM ATP	5.2	± 0.8
100 µM ATP	51.5	± 4.3
1 mM ATP	520.1	± 35.2

Table 2: Effect of BDP-13176 on Cancer Cell Line Viability

Cell Line	Treatment Duration	IC50 (µM)
Cell Line A (XYZ-mutant)	48 hours	0.5
Cell Line B (XYZ-wildtype)	48 hours	> 10
Cell Line A (XYZ-mutant)	72 hours	0.2

Visualizations

Caption: The XYZ signaling pathway and the inhibitory action of BDP-13176.

Caption: Troubleshooting workflow for inconsistent cell-based assay results.

Interpreting unexpected results with BDP-13176

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing BDP-13176, a potent fascin (B1174746) 1 inhibitor. These resources are designed to help interpret unexpected results and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BDP-13176?

A1: BDP-13176 is a potent and specific inhibitor of fascin 1.[1] Fascin 1 is an actin-bundling protein that plays a critical role in the formation of cell protrusions like filopodia and invadopodia, which are essential for cell migration and invasion, particularly in the context of cancer metastasis.[2][3] BDP-13176 functions by directly binding to fascin 1 and inhibiting its ability to crosslink actin filaments into bundles.[4]

Q2: What are the expected effects of BDP-13176 in cell-based assays?

A2: In cell-based assays, effective treatment with BDP-13176 is expected to lead to a reduction in cell migration and invasion. This is a direct consequence of its inhibitory effect on fascin 1, which disrupts the formation of migratory protrusions.[5][6] A decrease in the number and length of filopodia is also an anticipated cellular phenotype.[4][7]

Q3: What is the recommended solvent and storage condition for BDP-13176?

A3: BDP-13176 is soluble in DMSO.[1] For in vitro experiments, stock solutions can be prepared in DMSO. It is recommended to store the solid compound at -20°C for up to three years and in solvent at -80°C for up to six months.[1] Always refer to the manufacturer's datasheet for the most up-to-date storage and handling instructions.

Q4: Are there any known off-target effects of BDP-13176?

A4: While BDP-13176 is designed as a specific inhibitor of fascin 1, it is crucial to consider the possibility of off-target effects, as can be the case with many small molecule inhibitors.[8][9] It is recommended to include appropriate controls in your experiments, such as using a structurally related but inactive compound if available, or assessing the phenotype in fascin 1-knockout/knockdown cells to confirm that the observed effects are on-target.

Troubleshooting Guides

Unexpected Result 1: No significant inhibition of cell migration or invasion.

If you do not observe the expected decrease in cell migration or invasion upon treatment with BDP-13176, consider the following potential causes and solutions:

Possible Cause	Suggested Solution
Compound Insolubility or Instability	Ensure complete dissolution of BDP-13176 in DMSO before diluting in culture medium.[1] Prepare fresh working solutions for each experiment, as the compound's stability in aqueous media over time may be limited. Consider performing a solubility test in your specific cell culture medium.
Suboptimal Compound Concentration	Perform a dose-response experiment to determine the optimal concentration of BDP-13176 for your specific cell line. The reported IC50 is 240 nM for fascin 1 bundling activity, but the effective concentration in a cellular context may vary.[1]
Low Cell Permeability	While not explicitly documented for BDP-13176, poor cell permeability can be a factor for some small molecules.[10] If you suspect this, you may need to increase the incubation time or concentration.
Assay-specific Issues (Transwell Assay)	- Incorrect pore size: Ensure the pore size of the transwell insert is appropriate for your cell type to allow for migration but not passive falling through.[11][12] - Low cell viability: Assess cell viability after treatment with BDP-13176 to rule out cytotoxicity-related artifacts. - Insufficient chemoattractant gradient: Optimize the chemoattractant concentration in the lower chamber.[12] - Incorrect incubation time: Optimize the incubation time; too short may not allow for sufficient migration, while too long may lead to cell proliferation confounding the results.[13]
Cell Line Insensitivity	The dependence on fascin 1 for migration can vary between cell lines. Confirm fascin 1 expression in your cell line of interest. Consider using a positive control cell line known to be sensitive to fascin 1 inhibition.

Unexpected Result 2: Conflicting or inconsistent results in actin bundling assays.

If you are performing in vitro actin bundling assays and obtaining variable or unexpected results, consider these factors:

Possible Cause	Suggested Solution
Protein Aggregation	Ensure that both fascin 1 and actin proteins are properly folded and not aggregated. Centrifuge protein stocks before use to remove any aggregates.[14]
Incorrect Buffer Conditions	The actin polymerization and bundling process is sensitive to buffer components, pH, and ionic strength. Use a validated actin polymerization buffer.[15]
Issues with Visualization	- Microscopy: If using fluorescence microscopy, ensure that the imaging settings are optimal and consistent across samples.[15] Aggregates of fluorescent phalloidin (B8060827) can be mistaken for actin bundles.[16] - Sedimentation assay: Incomplete separation of bundled and unbundled actin during centrifugation can lead to inconsistent results. Optimize centrifugation speed and time.[14][17]
Inactive BDP-13176	Verify the integrity of your BDP-13176 stock. If possible, test its activity in a well-established, simple assay system first.

Experimental Protocols

Key Experiment 1: In Vitro Actin Bundling Assay (Microscopy-based)

This protocol is adapted from established methods for visualizing actin bundling.[15][16]

• Preparation of F-actin: Polymerize purified G-actin to F-actin by incubation in polymerization buffer (e.g., 5 mM Tris-HCl pH 7.5, 50 mM KCl, 2 mM MgCl2, 1 mM ATP) at room temperature for 1 hour.

• Bundling Reaction: In a microfuge tube, mix F-actin, purified fascin 1 protein, and BDP-13176 (or vehicle control) at desired concentrations. Incubate at room temperature for 30 minutes.

• Visualization:

  • Stain the actin filaments with a fluorescently labeled phalloidin (e.g., Alexa Fluor 488 phalloidin).

  • Mount a small volume of the reaction mixture on a microscope slide.

  • Visualize using fluorescence microscopy. The presence of thick, bundled filaments indicates actin bundling, which should be reduced in the presence of effective concentrations of BDP-13176.

Key Experiment 2: Transwell Migration Assay

This is a standard protocol for assessing cell migration.[18][19][20]

• Cell Preparation: Culture cells to sub-confluency. Harvest and resuspend the cells in a serum-free medium at a desired concentration.

• Assay Setup:

  • Place transwell inserts (with an appropriate pore size for your cells) into the wells of a 24-well plate.

  • Add a chemoattractant (e.g., medium with 10% FBS) to the lower chamber.

  • Add the cell suspension containing BDP-13176 or vehicle control to the upper chamber of the transwell insert.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a predetermined time (e.g., 4-24 hours).

• Analysis:

  • Remove the non-migrated cells from the upper surface of the insert with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane (e.g., with DAPI or crystal violet).

  • Count the number of migrated cells in several microscopic fields. A decrease in the number of migrated cells in the BDP-13176 treated group compared to the control indicates inhibition of migration.

Data Summary

Parameter	Value	Reference
Target	Fascin 1	[1]
Kd	90 nM	[1]
IC50 (Actin Bundling)	240 nM	[1]
Molecular Formula	C24H22Cl2N6O2	[1]
Molecular Weight	497.38 g/mol	[1]

Visualizations

Caption: Simplified signaling pathway of Fascin 1 in cancer metastasis and the inhibitory action of BDP-13176.

Caption: Experimental workflow for an in vitro actin bundling assay to assess BDP-13176 efficacy.

Caption: A logical workflow for troubleshooting the lack of expected inhibitory effects of BDP-13176 on cell migration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The role of fascin-1 in the pathogenesis, diagnosis and management of respiratory related cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fascin in Cell Migration: More Than an Actin Bundling Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Fascin1-Dependent Filopodia are Required for Directional Migration of a Subset of Neural Crest Cells | PLOS Genetics [journals.plos.org]
• 8. researchgate.net [researchgate.net]
• 9. Off-target effects of MEK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Caco-2 cell permeability and stability of two d-glucopyranuronamide conjugates of thyrotropin-releasing hormone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. corning.com [corning.com]
• 12. yeasenbio.com [yeasenbio.com]
• 13. bitesizebio.com [bitesizebio.com]
• 14. F-actin Bundle Sedimentation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro Fluorescence Imaging–based Actin Bundling Assay [bio-protocol.org]
• 16. In vitro Fluorescence Imaging–based Actin Bundling Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 17. F-actin Bundle Sedimentation Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 19. stackscientific.nd.edu [stackscientific.nd.edu]
• 20. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]

Reference Data & Comparative Studies

A Comparative Guide to Fascin Inhibitors: BDP-13176 and Other Key Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fascin (B1174746) inhibitor BDP-13176 with other notable alternatives, supported by experimental data. Fascin, an actin-bundling protein, is a critical regulator of cell migration and invasion, making it a promising therapeutic target for metastatic cancers. This document summarizes key performance indicators, details experimental methodologies, and visualizes the underlying biological pathways to aid in the evaluation and selection of appropriate research tools.

Executive Summary

BDP-13176 is a potent, small molecule inhibitor of fascin 1, demonstrating high binding affinity and effective inhibition of fascin's primary function in actin bundling.[1][2] Its performance is comparable to other well-characterized fascin inhibitors, such as NP-G2-044, which has progressed into clinical trials.[3][4] This guide presents a side-by-side comparison of their biochemical and cellular activities, providing a data-driven overview for researchers in oncology and cell biology.

Quantitative Data Comparison

The following tables summarize the key quantitative data for BDP-13176 and other selected fascin inhibitors.

Table 1: Biochemical and Cellular Activity of Fascin Inhibitors

Inhibitor	Target	Binding Affinity (Kd)	Actin Bundling IC50	Cell Migration IC50	Reference
BDP-13176	Fascin 1	90 nM (SPR)[1][2], 50 nM (ITC)[5]	240 nM[1][2][5]	Data not available	[1][2][5]
NP-G2-044	Fascin	Not explicitly stated	~0.18 µM (for analog NP-G2-029)	3-5 µM (NCI-H660 cells)[3], 9-13 µM (bladder cancer cells)[4]	[3][4]

Table 2: Physicochemical and Pharmacokinetic Properties of BDP-13176

Property	Value
Molecular Weight	497.0 g/mol
LogD7.4	1.8
Caco-2 Permeability (A-B)	0.15 x 10-6 cm/s
Microsomal Clearance (Mouse)	11.8 µL/min/mg
Microsomal Clearance (Human)	6.4 µL/min/mg

Note: Comprehensive pharmacokinetic data for NP-G2-044 is available from its clinical trial publications.[3][4]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Surface Plasmon Resonance (SPR) for Binding Affinity (Kd) Determination

This protocol outlines the general steps for determining the binding affinity of a fascin inhibitor using SPR.

Objective: To measure the on- and off-rates of the inhibitor binding to fascin to calculate the dissociation constant (Kd).

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Recombinant human fascin 1 protein

• Fascin inhibitor (e.g., BDP-13176)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

Procedure:

• Surface Preparation: The sensor chip surface is activated using a mixture of EDC and NHS.

• Ligand Immobilization: Recombinant fascin 1 is diluted in the immobilization buffer and injected over the activated sensor surface until the desired immobilization level is reached.

• Analyte Binding: The fascin inhibitor is diluted to various concentrations in the running buffer and injected over the immobilized fascin surface. Association and dissociation are monitored in real-time.

• Regeneration: The sensor surface is regenerated by injecting the regeneration solution to remove the bound inhibitor.

• Data Analysis: The sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic parameters (ka and kd) and calculate the Kd.[6][7]

Actin Bundling Inhibition Assay (IC50 Determination)

This protocol describes a low-speed co-sedimentation assay to measure the half-maximal inhibitory concentration (IC50) of a fascin inhibitor on actin bundling.

Objective: To quantify the concentration of an inhibitor required to inhibit 50% of fascin's actin-bundling activity.

Materials:

• G-actin (rabbit skeletal muscle)

• Recombinant human fascin 1 protein

• Fascin inhibitor (e.g., BDP-13176)

• Polymerization buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 2 mM MgCl₂, 1 mM ATP)

• Ultracentrifuge

Procedure:

• Actin Polymerization: G-actin is polymerized to F-actin by incubation in polymerization buffer.

• Inhibitor Incubation: F-actin is incubated with fascin 1 in the presence of varying concentrations of the fascin inhibitor.

• Co-sedimentation: The mixture is centrifuged at a low speed (e.g., 10,000 x g) to pellet the F-actin bundles.

• Analysis: The supernatant and pellet fractions are separated and analyzed by SDS-PAGE. The amount of fascin and actin in each fraction is quantified.

• IC50 Calculation: The percentage of fascin in the pellet is plotted against the inhibitor concentration, and the data is fitted to a dose-response curve to determine the IC50 value.[8][9]

Cell Migration Assay (Boyden Chamber Assay)

This protocol details the use of a Boyden chamber to assess the effect of a fascin inhibitor on cancer cell migration.

Objective: To determine the IC50 of a fascin inhibitor for the migration of a specific cancer cell line.

Materials:

• Cancer cell line of interest (e.g., NCI-H660, T24)

• Boyden chamber apparatus with porous membrane inserts

• Cell culture medium with and without chemoattractant (e.g., FBS)

• Fascin inhibitor (e.g., NP-G2-044)

• Staining solution (e.g., Crystal Violet)

Procedure:

• Cell Seeding: Cancer cells are seeded in the upper chamber of the Boyden insert in a serum-free medium containing various concentrations of the fascin inhibitor.

• Chemoattractant Addition: The lower chamber is filled with a medium containing a chemoattractant (e.g., 10% FBS).

• Incubation: The chamber is incubated for a specific period (e.g., 24 hours) to allow cell migration through the porous membrane.

• Cell Staining: Non-migrated cells on the upper side of the membrane are removed. Migrated cells on the lower side are fixed and stained.

• Quantification: The number of migrated cells is counted under a microscope.

• IC50 Calculation: The percentage of cell migration inhibition is plotted against the inhibitor concentration, and the data is fitted to a dose-response curve to determine the IC50 value.[3][4]

Signaling Pathways and Experimental Workflows

Fascin Signaling Pathway

Fascin plays a crucial role in the formation of filopodia and invadopodia, cellular protrusions essential for cell migration and invasion. Its activity is regulated by upstream signals and, in turn, influences downstream pathways implicated in cancer progression, such as the Hippo and Wnt/β-catenin signaling pathways.[10][11][12][13]

Caption: Fascin signaling pathway and point of inhibition.

Experimental Workflow: SPR Binding Affinity

The following diagram illustrates the typical workflow for determining the binding affinity of a fascin inhibitor using Surface Plasmon Resonance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rcsb.org [rcsb.org]
• 3. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fascin Inhibitors Decrease Cell Migration and Adhesion While Increase Overall Survival of Mice Bearing Bladder Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 7. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 8. F-actin Bundle Sedimentation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism of Actin Filament Bundling by Fascin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intersection of Hippo/YAP and Wnt/β-catenin signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fascin induces melanoma tumorigenesis and stemness through regulating the Hippo pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cross-talk between Wnt/β-catenin and Hippo signaling pathways: a brief review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Hippo signaling interactions with Wnt/β-catenin and Notch signaling repress liver tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of Fascin-1 Inhibitors: BDP-13176 vs. NP-G2-044

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two prominent small-molecule inhibitors of Fascin-1, BDP-13176 and NP-G2-044. Fascin-1 is a key actin-bundling protein implicated in the formation of filopodia and invadopodia, cellular structures critical for cancer cell migration, invasion, and metastasis. Its overexpression in numerous cancers correlates with poor prognosis, making it an attractive target for anti-metastatic therapies.

This comparison synthesizes available preclinical and clinical data to offer an objective overview of the performance of these two compounds.

Executive Summary

Both BDP-13176 and NP-G2-044 are potent inhibitors of Fascin-1, targeting its actin-bundling activity. NP-G2-044 has advanced further in clinical development, with extensive data from Phase 1 and Phase 2 clinical trials demonstrating its anti-tumor and anti-metastatic activity, both as a monotherapy and in combination with immunotherapy.[1][2][3] In contrast, publicly available data for BDP-13176 is currently limited to in vitro characterization of its binding affinity and inhibitory concentration. No in vivo or clinical data for BDP-13176 has been identified in the public domain.

Quantitative Data Comparison

The following tables summarize the available quantitative data for BDP-13176 and NP-G2-044. It is important to note the disparity in the breadth of data, with significantly more clinical efficacy data available for NP-G2-044.

Table 1: In Vitro Inhibitory Activity

Compound	Target	Assay Type	IC50	Kd	Reference
BDP-13176	Fascin-1	Actin Bundling Assay	240 nM	90 nM	[4]
NP-G2-044	Fascin-1	Actin Bundling Assay	~0.2 µM (~200 nM)	Not Reported	[5]

Table 2: Clinical Efficacy of NP-G2-044 (Phase 2 Study in Advanced Solid Tumors)

Treatment Arm	Objective Response Rate (ORR)	Disease Control Rate (DCR)	Key Findings	Reference
NP-G2-044 + anti-PD-1 Therapy	21%	76%	Durable responses in patients resistant to prior anti-PD-1 therapy. 55% of patients experienced no new metastases.	[6]
NP-G2-044 Monotherapy (Refractory Gynecologic Malignancies)	Not Reported	Not Reported	Median Progression-Free Survival (PFS) of 20 weeks. Over 70% of patients did not develop new metastases while on the study.	[1][2]

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of the key experimental protocols used to evaluate BDP-13176 and NP-G2-044.

Fascin-1 Actin Bundling Assay (for BDP-13176)

The inhibitory effect of BDP-13176 on Fascin-1's actin-bundling activity was determined using a co-sedimentation assay.

• Protein Preparation: Recombinant human Fascin-1 and purified actin were used.

• Actin Polymerization: G-actin was polymerized to F-actin.

• Incubation: Polymerized F-actin was incubated with Fascin-1 in the presence of varying concentrations of BDP-13176.

• Centrifugation: The mixture was subjected to low-speed centrifugation to pellet the actin bundles.

• Analysis: The supernatant and pellet fractions were analyzed by SDS-PAGE. The inhibition of bundling activity is observed as a shift of fascin (B1174746) and F-actin from the pellet to the supernatant with increasing concentrations of the inhibitor.[4]

In Vitro Cell Migration Assay (General Protocol for NP-G2-044)

The effect of NP-G2-044 on cancer cell migration is typically assessed using a Boyden chamber assay.

• Cell Culture: Cancer cell lines known to express Fascin-1 are cultured to sub-confluency.

• Assay Setup: A Boyden chamber apparatus with a porous membrane is used. The lower chamber is filled with a chemoattractant (e.g., media with fetal bovine serum).

• Cell Seeding: A suspension of cancer cells in serum-free media, with or without NP-G2-044, is seeded into the upper chamber.

• Incubation: The chamber is incubated to allow for cell migration through the membrane towards the chemoattractant.

• Quantification: Non-migrated cells on the upper surface of the membrane are removed. Migrated cells on the lower surface are fixed, stained, and counted under a microscope. The migration index is calculated by comparing the number of migrated cells in the presence and absence of the inhibitor.[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of Fascin-1 inhibitors and a typical workflow for evaluating their efficacy.

Caption: Mechanism of Fascin-1 Inhibition.

Caption: Drug Discovery and Development Workflow.

Concluding Remarks

NP-G2-044 is a well-characterized Fascin-1 inhibitor with a growing body of clinical evidence supporting its efficacy in treating advanced solid tumors, particularly in combination with immune checkpoint inhibitors.[3][6] Its dual mechanism of inhibiting metastasis and enhancing anti-tumor immunity is a promising strategy in oncology.

BDP-13176 has demonstrated potent in vitro activity against Fascin-1.[4] However, the lack of publicly available in vivo and clinical data makes a direct comparison of its therapeutic efficacy with NP-G2-044 impossible at this time. Further preclinical and clinical studies are necessary to ascertain the full potential of BDP-13176 as an anti-metastatic agent.

For researchers and drug developers, NP-G2-044 represents a benchmark for a clinically validated Fascin-1 inhibitor. BDP-13176, with its nanomolar potency, serves as an important tool compound for in vitro studies of Fascin-1 biology and may represent a promising scaffold for the development of future anti-metastatic drugs, pending further investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. novita-pharm.com [novita-pharm.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. biorxiv.org [biorxiv.org]

BDP-13176: A Leap Forward in Fascin Inhibition for Anti-Metastatic Research

A new generation of fascin (B1174746) inhibitors, spearheaded by BDP-13176, demonstrates significant advantages in potency and binding affinity over previous compounds. This guide provides a detailed comparison of BDP-13176 with its predecessors, supported by experimental data, to assist researchers and drug development professionals in advancing the fight against cancer metastasis.

Fascin-1, an actin-bundling protein, plays a pivotal role in the formation of filopodia and invadopodia, cellular structures essential for cell migration and invasion.[1] Its overexpression in numerous cancers is strongly correlated with increased metastatic potential and poor patient prognosis, making it a compelling target for anti-metastatic therapies. BDP-13176 has emerged as a highly potent fascin-1 inhibitor, exhibiting significant improvements over earlier inhibitors such as G2, NP-G2-044, and Migrastatin analogues.

Comparative Efficacy of Fascin Inhibitors

The inhibitory potency of BDP-13176, as demonstrated by its low nanomolar IC50 and Kd values, marks a substantial advancement in the field. The following table summarizes the available quantitative data for BDP-13176 and key previous fascin inhibitors. It is important to note that these values are derived from various studies and may not represent a direct head-to-head comparison under identical experimental conditions.

Inhibitor	Target	Assay	IC50	Binding Affinity (Kd)	Reference
BDP-13176	Fascin-1	Actin Bundling	240 nM[2][3]	90 nM[2][3]	[2][3]
NP-G2-044	Fascin	Actin Bundling	~200 nM[4][5]	Not Reported	[4][5]
Cell Migration	~10 µM[2]	[2]
G2	Fascin	Actin Bundling	5-8 µM[6]	5-20 µM[6]	[6]
Cell Migration	50-100 µM[6]	[6]
Migrastatin (Macroketone analogue)	Fascin	Cell Migration	~100 nM[7]	Not Reported	[7]

Key Advantages of BDP-13176:

• Enhanced Potency: BDP-13176 exhibits a significantly lower IC50 value for inhibiting fascin's actin-bundling activity compared to G2. While its actin-bundling IC50 appears comparable to NP-G2-044, its reported binding affinity (Kd) is in the low nanomolar range, suggesting a strong and specific interaction with fascin-1.

• High Binding Affinity: The low Kd of 90 nM indicates a very strong and stable binding of BDP-13176 to fascin-1, which is a desirable characteristic for a therapeutic agent, potentially leading to a more sustained inhibitory effect at lower concentrations.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of fascin inhibitors.

Fascin-1 Actin Bundling Assay (Low-Speed Sedimentation Assay)

This assay biochemically measures the ability of fascin to bundle F-actin. In the presence of an effective inhibitor, the amount of F-actin and fascin in the pellet (bundled actin) decreases, while it increases in the supernatant.

Materials:

• Recombinant human fascin-1 protein

• G-actin (globular actin)

• Polymerization buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 2 mM MgCl2, 1 mM ATP)

• Fascin inhibitor (e.g., BDP-13176) dissolved in DMSO

• SDS-PAGE apparatus and reagents

• Densitometer for protein band quantification

Procedure:

• F-actin polymerization: G-actin is polymerized to F-actin by incubation in polymerization buffer at room temperature for 1 hour.

• Inhibitor incubation: Recombinant fascin-1 is pre-incubated with varying concentrations of the fascin inhibitor (or DMSO as a control) for 30 minutes at room temperature.

• Bundling reaction: The pre-incubated fascin-1/inhibitor mixture is added to the F-actin solution and incubated for another 30 minutes at room temperature to allow for actin bundling.

• Sedimentation: The reaction mixture is centrifuged at a low speed (e.g., 10,000 x g) for 30 minutes to pellet the bundled F-actin.

• Analysis: The supernatant is carefully removed, and the pellet is resuspended in a sample buffer. Both supernatant and pellet fractions are then analyzed by SDS-PAGE.

• Quantification: The protein bands corresponding to fascin-1 and actin in both fractions are quantified using densitometry. The IC50 value is calculated as the concentration of the inhibitor that results in a 50% reduction of fascin-1 and actin in the pellet fraction compared to the control.

Cell Migration Assay (Boyden Chamber Assay)

This assay assesses the ability of an inhibitor to block the migration of cancer cells towards a chemoattractant.

Materials:

• Cancer cell line known to express fascin-1 (e.g., MDA-MB-231 human breast cancer cells)

• Boyden chamber apparatus with porous membrane inserts (e.g., 8 µm pore size)

• Cell culture medium (e.g., DMEM) with and without a chemoattractant (e.g., fetal bovine serum, FBS)

• Fascin inhibitor (e.g., BDP-13176) dissolved in DMSO

• Staining solution (e.g., Crystal Violet)

• Microscope for cell counting

Procedure:

• Cell preparation: Cancer cells are cultured to sub-confluency, harvested, and resuspended in a serum-free medium.

• Chamber setup: The lower chamber of the Boyden apparatus is filled with a medium containing a chemoattractant (e.g., 10% FBS).

• Inhibitor and cell addition: The cell suspension is pre-incubated with various concentrations of the fascin inhibitor (or DMSO as a control) for a specified time. A defined number of cells are then seeded into the upper chamber (the insert).

• Incubation: The plate is incubated for a period that allows for cell migration (e.g., 6-24 hours) at 37°C in a CO2 incubator.

• Removal of non-migrated cells: After incubation, the non-migrated cells on the upper surface of the membrane are removed using a cotton swab.

• Fixation and staining: The migrated cells on the lower surface of the membrane are fixed (e.g., with methanol) and stained (e.g., with Crystal Violet).

• Quantification: The number of migrated cells is counted in several random fields under a microscope. The IC50 value is determined as the inhibitor concentration that causes a 50% reduction in the number of migrated cells compared to the control.

Visualizing the Mechanism of Action

To understand the biological context of fascin inhibition, the following diagrams illustrate the fascin signaling pathway and a typical experimental workflow.

Caption: Fascin signaling pathway and the inhibitory action of BDP-13176.

Caption: Workflow of the in vitro actin bundling assay to evaluate fascin inhibitors.

References

• 1. Structure Based Design of Active Site-Directed, Highly Potent, Selective, and Orally Bioavailable LMW-PTP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. In vitro Fluorescence Imaging–based Actin Bundling Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. novita-pharm.com [novita-pharm.com]
• 5. Structure-based design of novel boronic acid-based inhibitors of autotaxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]

BDP-13176: A Potent Fascin 1 Inhibitor for Anti-Metastatic Research

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

BDP-13176 is a potent small molecule inhibitor of fascin (B1174746) 1, an actin-bundling protein critically involved in the metastatic cascade of various cancers.[1][2][3][4][5][6][7][8] By targeting fascin 1, BDP-13176 disrupts the formation of cellular protrusions essential for cancer cell migration and invasion, offering a promising avenue for the development of anti-metastatic therapies.[2][5][7][8] This guide provides a comprehensive review of the published literature on BDP-13176, comparing its performance with other known fascin 1 inhibitors and presenting supporting experimental data and methodologies.

Quantitative Performance Comparison

BDP-13176 has been characterized by its high affinity and inhibitory activity against fascin 1. The following table summarizes its key performance metrics in comparison to another notable fascin 1 inhibitor, NP-G2-044.

Compound	Target	Kd (nM)	IC50 (nM)	Assay Method	Reference
BDP-13176	Fascin 1	90	240	Actin Bundling Assay	[1][3][4][6][7]
BDP-13176	Fascin 1	85 (SPR), 50 (ITC)	240	Surface Plasmon Resonance, Isothermal Titration Calorimetry, Actin Bundling Assay	[5][7][9]
NP-G2-044	Fascin 1	Not Reported	Not Reported in direct comparison	Cell-based assays	[10]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for the evaluation of BDP-13176.

Actin Bundling Assay

This assay is crucial for determining the functional inhibition of fascin 1's actin-bundling activity.

Methodology:

• Protein Purification: Recombinant human fascin 1 is expressed and purified. Actin is purified from rabbit skeletal muscle.

• Actin Polymerization: G-actin is polymerized to F-actin by incubation in a polymerization buffer.

• Bundling Reaction: Fascin 1 is mixed with F-actin in the presence of various concentrations of BDP-13176 or a vehicle control.

• Sedimentation: The mixture is centrifuged at a low speed to pellet the F-actin bundles.

• Analysis: The supernatant and pellet fractions are separated and analyzed by SDS-PAGE. The amount of actin and fascin 1 in each fraction is quantified. A decrease in actin and fascin 1 in the pellet fraction with increasing inhibitor concentration indicates inhibition of bundling activity.[5][7][9]

Surface Plasmon Resonance (SPR)

SPR is utilized to measure the binding affinity (Kd) of BDP-13176 to fascin 1.

Methodology:

• Immobilization: Recombinant fascin 1 is immobilized on a sensor chip.

• Binding: A series of concentrations of BDP-13176 in a running buffer are flowed over the sensor chip surface.

• Detection: The change in the refractive index at the surface, which is proportional to the mass of the bound analyte, is measured in real-time.

• Data Analysis: The association and dissociation rates are determined, and the equilibrium dissociation constant (Kd) is calculated from these rates.[9]

Isothermal Titration Calorimetry (ITC)

ITC is another method used to determine the binding affinity of BDP-13176 to fascin 1.

Methodology:

• Sample Preparation: A solution of fascin 1 is placed in the sample cell of the calorimeter, and a solution of BDP-13176 is loaded into the injection syringe.

• Titration: The BDP-13176 solution is injected in small aliquots into the fascin 1 solution.

• Heat Measurement: The heat change associated with each injection is measured.

• Data Analysis: The resulting data are fitted to a binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).[9]

Signaling Pathways and Mechanism of Action

Fascin 1 plays a pivotal role in the remodeling of the actin cytoskeleton, which is essential for cell migration and invasion. Its overexpression in cancer cells is linked to increased metastatic potential and poor prognosis. Fascin 1 is involved in several oncogenic signaling pathways, including the Wnt/β-catenin, MAPK, and PI3K/AKT pathways.[2][3] BDP-13176 exerts its anti-metastatic effect by directly binding to fascin 1 and inhibiting its ability to crosslink actin filaments. This disruption of actin bundling leads to the destabilization of cellular protrusions like filopodia and lamellipodia, thereby impairing cancer cell motility.

Mechanism of Action of BDP-13176.

The diagram above illustrates how various signaling pathways converge to regulate the expression of fascin 1. BDP-13176 intervenes by directly inhibiting the function of the fascin 1 protein, thereby preventing the formation of actin bundles and subsequent cell migration and invasion.

Experimental Workflow for Inhibitor Screening

The discovery and validation of fascin 1 inhibitors like BDP-13176 typically follow a structured workflow, starting from initial screening to in vivo validation.

A typical workflow for the discovery and development of fascin 1 inhibitors.

This streamlined process enables the identification of potent and selective inhibitors like BDP-13176, paving the way for further preclinical and clinical development as potential anti-metastatic agents.

References

• 1. How does fascin promote cancer metastasis? [ouci.dntb.gov.ua]
• 2. The role of fascin-1 in the pathogenesis, diagnosis and management of respiratory related cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of Fascin-1 in cervical cancer metastasis via Wnt/β-catenin pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Emerging Role of Fascin-1 in the Pathogenesis, Diagnosis, and Treatment of the Gastrointestinal Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. immune-system-research.com [immune-system-research.com]
• 8. BDP-13176 Fascin-1 Inhibitor | Small Molecules (Tool Compounds) - Ximbio [ximbio.com]
• 9. researchgate.net [researchgate.net]
• 10. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of BDP-13176 with Other Anti-Metastatic Drugs

For Researchers, Scientists, and Drug Development Professionals

Metastasis remains the primary driver of cancer-related mortality, creating a critical need for therapeutic agents that can effectively inhibit the spread of cancer cells. This guide provides a detailed, data-driven comparison of BDP-13176, a novel fascin (B1174746) 1 inhibitor, with other anti-metastatic drugs, including another fascin 1 inhibitor, NP-G2-044, and a tropomyosin inhibitor, TR100. The objective is to offer a clear perspective on their performance based on available preclinical data.

Overview of Compared Anti-Metastatic Drugs

This comparison focuses on three small molecule inhibitors that target the actin cytoskeleton, a key player in cell motility and invasion.

• BDP-13176: A potent and selective inhibitor of fascin 1, an actin-bundling protein. Fascin 1 is crucial for the formation of filopodia and invadopodia, cellular protrusions that are essential for cell migration and invasion.

• NP-G2-044: Another fascin 1 inhibitor currently in clinical development. It also targets the actin-bundling activity of fascin 1 to impede cancer cell motility.

• TR100: An inhibitor of a specific isoform of tropomyosin (Tpm3.1), a protein that stabilizes actin filaments. By disrupting Tpm3.1-containing actin filaments, TR100 aims to selectively induce cytotoxicity in cancer cells.

Quantitative Performance Comparison

The following tables summarize the key performance metrics of BDP-13176, NP-G2-044, and TR100 based on published preclinical data.

Table 1: In Vitro Efficacy

Drug	Target	Mechanism of Action	Target Binding Affinity (Kd)	Target Inhibition (IC50)	Cell Migration Inhibition (IC50)
BDP-13176	Fascin 1	Inhibits actin bundling	90 nM[1]	240 nM (bundling activity)[1]	~10 µM (MDA-MB-231 cells)
NP-G2-044	Fascin 1	Inhibits actin bundling	Not Reported	~0.2 µM (bundling activity)	~10 µM (MDA-MB-231 cells)
TR100	Tropomyosin (Tpm3.1)	Disrupts actin filament stability	Not Reported	Not Reported	Not Reported

Table 2: In Vivo Efficacy (Murine Models)

Drug	Cancer Model	Administration Route	Dosage	Reduction in Metastatic Nodules	Survival Benefit
BDP-13176	Not Reported	Not Reported	Not Reported	Data not available	Data not available
NP-G2-044	Breast Cancer (4T1)	Oral gavage	100 mg/kg/day	Significant reduction in lung metastases	Increased overall survival
TR100	Neuroblastoma (xenograft)	Not Reported	30 mg/kg	Delayed tumor growth	Improved survival

Note: Direct comparative in vivo studies for BDP-13176 are not yet published. The data for TR100 focuses on primary tumor growth inhibition with an indirect impact on metastasis.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the signaling pathways targeted by the compared drugs.

Fascin 1's role in mediating cell migration.

Tropomyosin's role in actin stability.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Fascin 1 Actin Bundling Assay

Objective: To determine the inhibitory effect of a compound on the actin-bundling activity of fascin 1.

Principle: In the presence of fascin 1, actin filaments are bundled together. These larger bundles can be sedimented at low-speed centrifugation. An effective inhibitor will prevent bundling, leaving actin filaments in the supernatant.

Protocol:

• Protein Preparation: Purified recombinant human fascin 1 and rabbit skeletal muscle actin are used. Actin is kept in G-buffer (5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP, 0.5 mM DTT) and polymerized to F-actin by adding polymerization buffer (50 mM KCl, 2 mM MgCl2, 1 mM ATP) and incubating for 1 hour at room temperature.

• Reaction Mixture: F-actin (final concentration 2 µM) is mixed with fascin 1 (final concentration 1 µM) in the presence of various concentrations of the test compound (e.g., BDP-13176 or NP-G2-044) or DMSO as a vehicle control. The total reaction volume is typically 100 µL.

• Incubation: The reaction mixtures are incubated at room temperature for 30 minutes to allow for actin bundling.

• Low-Speed Centrifugation: The samples are centrifuged at 10,000 x g for 30 minutes at 22°C.

• Analysis: The supernatants and pellets are separated. The pellets are resuspended in an equal volume of buffer. Both fractions are analyzed by SDS-PAGE. The amount of actin in the pellet (bundled actin) versus the supernatant (unbundled actin) is quantified by densitometry.

• IC50 Determination: The percentage of actin in the pellet is plotted against the logarithm of the inhibitor concentration. The IC50 value is calculated using a non-linear regression curve fit.

Workflow for the actin bundling assay.

Transwell Cell Migration Assay

Objective: To assess the effect of a compound on the migratory capacity of cancer cells towards a chemoattractant.

Principle: The assay uses a two-chamber system separated by a porous membrane. Cancer cells are placed in the upper chamber, and a chemoattractant is placed in the lower chamber. Migratory cells move through the pores to the lower surface of the membrane. The number of migrated cells is quantified to determine the effect of the inhibitor.

Protocol:

• Cell Culture: Cancer cells (e.g., MDA-MB-231) are cultured to ~80% confluency. Prior to the assay, cells are serum-starved for 12-24 hours.

• Assay Setup: Transwell inserts (typically with 8 µm pores) are placed in a 24-well plate. The lower chamber is filled with medium containing a chemoattractant (e.g., 10% fetal bovine serum).

• Cell Seeding: Serum-starved cells are harvested, resuspended in serum-free medium containing various concentrations of the test compound or vehicle control, and seeded into the upper chamber of the Transwell inserts (e.g., 1 x 105 cells per insert).

• Incubation: The plate is incubated for a period that allows for significant cell migration (e.g., 12-24 hours) at 37°C in a 5% CO2 incubator.

• Removal of Non-migrated Cells: After incubation, the non-migrated cells on the upper surface of the membrane are gently removed with a cotton swab.

• Fixation and Staining: The migrated cells on the lower surface of the membrane are fixed with methanol (B129727) and stained with a solution such as 0.5% crystal violet.

• Quantification: The stained cells are visualized and counted under a microscope in several random fields. Alternatively, the stain can be eluted with a solvent (e.g., 10% acetic acid), and the absorbance is measured using a plate reader.

• IC50 Determination: The percentage of migration inhibition is calculated relative to the vehicle control and plotted against the logarithm of the inhibitor concentration to determine the IC50.

Workflow for the transwell migration assay.

In Vivo Metastasis Model (Experimental Metastasis)

Objective: To evaluate the efficacy of an anti-metastatic compound in reducing the formation of metastatic tumors in a living organism.

Principle: Cancer cells are introduced directly into the circulation of an immunocompromised mouse (e.g., via tail vein injection). The cells travel to distant organs, primarily the lungs, and form metastatic nodules. The effect of the drug is assessed by comparing the number and size of these nodules in treated versus control animals.

Protocol:

• Animal Model: Immunocompromised mice (e.g., BALB/c nude or SCID) are used.

• Cell Preparation: A metastatic cancer cell line (e.g., 4T1 murine breast cancer cells) is cultured and harvested. A single-cell suspension is prepared in a sterile, serum-free medium or PBS.

• Cell Injection: A specific number of cells (e.g., 1 x 106 cells in 100 µL) is injected into the lateral tail vein of each mouse.

• Drug Administration: The test compound (e.g., NP-G2-044) is administered to the treatment group of mice according to a predetermined schedule (e.g., daily oral gavage starting the day after cell injection). The control group receives the vehicle.

• Monitoring: The health and body weight of the mice are monitored regularly.

• Endpoint and Tissue Collection: After a defined period (e.g., 3-4 weeks), the mice are euthanized. The lungs and other relevant organs are harvested.

• Metastasis Quantification: The number of visible metastatic nodules on the surface of the lungs is counted. For a more detailed analysis, the lungs are fixed, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E). The number and area of metastatic lesions are then quantified microscopically.

• Statistical Analysis: The data from the treated and control groups are compared using appropriate statistical tests (e.g., t-test or Mann-Whitney U test) to determine the significance of any observed reduction in metastasis.

References

• 1. Tropomyosin isoform modulation of focal adhesion structure and cell migration - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

BDP-13176'nın Güvenli Bertarafı ve Kullanımı İçin Protokoller

Araştırmacılar, bilim insanları ve ilaç geliştirme uzmanları için BDP-13176'nın doğru şekilde bertaraf edilmesi ve kullanılmasına yönelik temel güvenlik ve lojistik bilgileri aşağıda verilmiştir.

BDP-13176, bir araştırma kimyasalı olarak, laboratuvar operasyonlarında güvenliği sağlamak ve çevresel kontaminasyonu önlemek için özel kullanım ve bertaraf prosedürleri gerektirir. Bu kılavuz, BDP-13176'nın sorumlu bir şekilde yönetilmesi için adım adım talimatlar sunmaktadır.

Fiziksel ve Kimyasal Özellikler

Özellik	Değer
Moleküler Formül	C₂₄H₂₂Cl₂N₆O₂
Moleküler Ağırlık	497.38 g/mol
CAS Numarası	2290660-61-4
Görünüm	Katı
Saklama Koşulları	Önerilen saklama sıcaklığı: Toz halinde -20°C'de 3 yıl, 4°C'de 2 yıl; çözelti halinde -80°C'de 6 ay, -20°C'de 1 ay.

Güvenlik ve Tehlike Bilgileri

MedChemExpress tarafından sağlanan Güvenlik Bilgi Formu'na (SDS) göre, BDP-13176, 1272/2008 sayılı (EC) Yönetmeliği uyarınca tehlikeli bir madde veya karışım olarak sınıflandırılmamıştır. Bununla birlikte, tüm kimyasallarda olduğu gibi, iyi laboratuvar uygulamalarına uymak ve gereksiz maruziyetten kaçınmak esastır.

Kişisel Koruyucu Donanım (KKD):

• Göz/Yüz Koruması: NIOSH (ABD) veya EN 166 (AB) gibi uygun devlet standartlarına göre test edilmiş ve onaylanmış yan siperli güvenlik gözlükleri kullanılmalıdır.

• Cilt Koruması: Uyumlu eldivenler giyilmeli ve uygun eldiven çıkarma tekniği kullanılmalıdır. Kimyasallara karşı koruma sağlayan tam bir tulum giyilmesi tavsiye edilir.

• Solunum Koruması: Rahatsız edici maruziyetler için P95 (ABD) veya P1 (AB EN 143) tipi partikül solunum maskeleri kullanılmalıdır.

Bertaraf Prosedürleri

BDP-13176'nın ve kontamine olmuş malzemelerin bertarafı, yerel, eyalet ve federal yönetmeliklere uygun olarak gerçekleştirilmelidir.

Adım Adım Bertaraf Protokolü:

• Atık Toplama: Tüm BDP-13176 atıklarını (kullanılmamış ürün, kontamine tek kullanımlık malzemeler) belirlenmiş, etiketlenmiş ve sızdırmaz atık kaplarında toplayın.

• Bertaraf Yöntemi: Fazla ve geri dönüştürülemeyen çözeltileri lisanslı bir bertaraf şirketine teklif edin.

• Kontamine Ambalaj: Ambalajı, kullanılmamış ürünle aynı şekilde bertaraf edin.

BDP-13176 Bertaraf İş Akışı

Kaza Sonucu Dökülme Önlemleri

Kaza sonucu dökülme durumunda aşağıdaki adımlar izlenmelidir:

• Tahliye: Personeli güvenli alanlara tahliye edin.

• Havalandırma: Yeterli havalandırma sağlayın.

• Kişisel Korunma: Uygun kişisel koruyucu donanım kullanın. Toz, buhar, sis veya gaz solumaktan kaçının.

• Kontrol altına alma ve Temizleme: Toz oluşturmadan toplayın ve bertaraf için uygun, kapalı kaplarda saklayın. Ürünün kanalizasyona karışmasına izin vermeyin.

Yangınla Mücadele Tedbirleri

• Uygun Söndürme Maddeleri: Su spreyi, alkole dayanıklı köpük, kuru kimyasal veya karbondioksit kullanın.

• Tehlikeli Yanma Ürünleri: Yangın durumunda karbon oksitler, nitrojen oksitler (NOx) ve hidrojen klorür gazı oluşabilir.

• İtfaiyeciler için Tavsiyeler: Gerekirse yangınla mücadele için bağımsız solunum cihazı kullanın.

Bu kılavuz, BDP-13176 ile çalışan personelin güvenliğini en üst düzeye çıkarmak ve çevresel etkiyi en aza indirmek için tasarlanmıştır. Her zaman yerel güvenlik protokollerine ve yönetmeliklerine uyun.

Safeguarding Your Research: A Comprehensive Guide to Handling BDP-13176

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling and disposal of BDP-13176, a potent fascin (B1174746) 1 inhibitor. Adherence to these guidelines is essential to ensure the safety of all laboratory personnel and to maintain a secure research environment. This guide is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive personal protective equipment strategy is mandatory for all personnel handling BDP-13176. The required PPE varies based on the specific task being performed and the potential for exposure.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work	- Safety glasses with side shields- Laboratory coat- Closed-toe shoes	- Nitrile gloves
Handling of Powders/Solids	- Full-face respirator with appropriate cartridges- Chemical-resistant coveralls or suit- Double-gloving (e.g., nitrile)	- Chemical-resistant apron- Head covering- Chemical-resistant boots or shoe covers
Handling of Liquids/Solutions	- Chemical splash goggles or face shield- Chemical-resistant gloves (e.g., nitrile, neoprene)- Chemical-resistant apron over lab coat	- Elbow-length gloves for mixing and loading
Equipment Cleaning & Decontamination	- Chemical splash goggles or face shield- Heavy-duty, chemical-resistant gloves- Waterproof or chemical-resistant apron	- Respirator (if aerosols or vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and maintenance of PPE.[1]

Operational Plan: Step-by-Step Handling Procedures

This protocol outlines the essential steps for the safe handling of BDP-13176 from receipt to disposal.

Preparation and Planning

• Designated Area: All work with BDP-13176 must be conducted in a designated area, such as a chemical fume hood, to control contamination.

• Chemical Hygiene Plan (CHP): A written Chemical Hygiene Plan specific to the procedures involving BDP-13176 must be in place and reviewed by all personnel.[2][3]

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly, with a minimum face velocity of 100 linear feet per minute.[2]

• Gather Materials: Assemble all necessary equipment, PPE, and waste disposal containers before handling the compound.

• Review Safety Data Sheet (SDS): All personnel must review the SDS for BDP-13176 prior to beginning work.

Handling the Compound

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table above before entering the designated handling area.

• Weighing (for solid form):

  • Perform all weighing activities within a ventilated enclosure or chemical fume hood.

  • Use a disposable weigh boat to prevent contamination of balances.

• Solution Preparation:

  • When dissolving the compound, slowly add the solvent to the solid to minimize the risk of splashing and aerosol formation.

  • For in-vitro studies, BDP-13176 can be dissolved in DMSO to create a stock solution.[4]

  • For in-vivo studies, various solvent systems can be used, such as a mixture of DMSO, PEG300, Tween-80, and saline.[4]

During the Experiment

• Containment: All manipulations of BDP-13176, whether in solid or solution form, must be carried out within the designated containment area (e.g., fume hood).

• Avoid Contamination: Do not touch common surfaces such as doorknobs, phones, or computer keyboards with gloved hands.[5]

• Spill Response: In the event of a spill, immediately alert colleagues and follow the laboratory's established spill response procedure. Absorb liquid spills with an inert material and decontaminate the area.

Post-Experiment Decontamination

• Work Surfaces: Thoroughly decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) upon completion of work.

• Equipment: Decontaminate all reusable equipment, such as glassware and stir bars, according to your laboratory's standard operating procedures.

• PPE Removal: Remove PPE in a manner that avoids cross-contamination, disposing of single-use items in the designated hazardous waste container. Wash hands thoroughly after removing gloves.

Disposal Plan: Ensuring Safe and Compliant Waste Management

Proper disposal of BDP-13176 and associated contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All waste contaminated with BDP-13176, including unused compound, solutions, contaminated PPE, and disposable labware, must be segregated as hazardous chemical waste.

• Waste Containers:

  • Use clearly labeled, leak-proof containers for all BDP-13176 waste.

  • Solid waste (e.g., gloves, weigh boats) should be placed in a designated, lined container.

  • Liquid waste should be collected in a compatible, sealed container. Do not mix incompatible waste streams.

• Disposal Method:

  • Hazardous chemical waste must be disposed of through the institution's environmental health and safety office or a licensed hazardous waste disposal contractor.

  • Do not dispose of BDP-13176 down the drain or in the regular trash.[6]

• Empty Containers: Empty containers that held BDP-13176 should be triple-rinsed with an appropriate solvent. The rinsate must be collected as hazardous waste. Deface or remove the original label before disposing of the rinsed container.

Experimental Workflow for Safe Handling of BDP-13176

Caption: Workflow for the safe handling of BDP-13176 from preparation to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. md.rcm.upr.edu [md.rcm.upr.edu]
• 3. osha.gov [osha.gov]
• 4. safetyware.com [safetyware.com]
• 5. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 6. Hazardous Waste and Disposal - American Chemical Society [acs.org]